2-Cyano-5-hydroxybenzoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 2-Cyano-5-hydroxybenzoic Acid

This guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) spectral data for 2-Cyano-5-hydroxybenzoic acid (C₈H₅NO₃), a substituted benzoic acid derivative.[1][2] Aimed at researchers and professionals in drug development and chemical synthesis, this document synthesizes theoretical predictions, experimental considerations, and structural interpretation to offer a comprehensive understanding of the molecule's NMR characteristics.

Introduction to 2-Cyano-5-hydroxybenzoic Acid and NMR Spectroscopy

2-Cyano-5-hydroxybenzoic acid is a multifunctional aromatic compound. Its structure incorporates a carboxylic acid, a hydroxyl group, and a cyano group attached to a benzene ring. This substitution pattern leads to a unique electronic environment, making NMR spectroscopy an indispensable tool for its structural elucidation and purity assessment.

NMR spectroscopy probes the magnetic properties of atomic nuclei, providing detailed information about the molecular structure, connectivity, and dynamics of a compound.[3] For a molecule like 2-Cyano-5-hydroxybenzoic acid, ¹H NMR reveals the number and environment of protons, while ¹³C NMR provides insights into the carbon framework.[3]

Caption: Molecular structure of 2-Cyano-5-hydroxybenzoic acid.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of 2-Cyano-5-hydroxybenzoic acid is anticipated to display signals corresponding to three aromatic protons and two exchangeable protons (from the hydroxyl and carboxyl groups).[3] The electron-withdrawing properties of the cyano (-CN) and carboxyl (-COOH) groups significantly influence the chemical shifts of the aromatic protons, causing them to resonate at lower fields (higher ppm values).[3][4]

Predicted ¹H NMR Data

The following table outlines the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for the protons of 2-Cyano-5-hydroxybenzoic acid. These predictions are based on established substituent effects and data from analogous compounds.[3]

Proton Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	7.2 - 7.4	Doublet (d)	Jortho ≈ 8-9 Hz
H-4	7.5 - 7.7	Doublet of Doublets (dd)	Jortho ≈ 8-9 Hz, Jmeta ≈ 2-3 Hz
H-6	8.0 - 8.2	Doublet (d)	Jmeta ≈ 2-3 Hz
5-OH	9.0 - 11.0	Broad Singlet (br s)	N/A
1-COOH	12.0 - 13.0+	Broad Singlet (br s)	N/A

Note: Actual experimental values can vary based on solvent, concentration, and temperature. The data in this table is illustrative.[3]

Interpretation and Causality

• Aromatic Protons (H-3, H-4, H-6):

  • H-6: This proton is positioned ortho to the strongly electron-withdrawing cyano group and meta to the carboxyl group. This cumulative deshielding effect is expected to shift its resonance the furthest downfield in the aromatic region.[3] Its multiplicity will be a doublet due to meta-coupling with H-4.

  • H-4: This proton is ortho to the hydroxyl group (electron-donating) and meta to both the cyano and carboxyl groups (electron-withdrawing). It experiences ortho-coupling with H-3 and meta-coupling with H-6, resulting in a doublet of doublets.

  • H-3: This proton is ortho to the carboxyl group and meta to the hydroxyl group. It will appear as a doublet due to ortho-coupling with H-4.

• Exchangeable Protons (-OH and -COOH):

  • The protons of the hydroxyl and carboxyl groups are acidic and readily exchange with deuterium. Their signals often appear as broad singlets.[5] To ensure their observation, a deuterated aprotic solvent like DMSO-d₆ is essential.[3] In D₂O, these signals would disappear, which is a key diagnostic technique.[5] The carboxylic acid proton is highly deshielded and typically resonates at a very high chemical shift, often above 12 ppm.[5]

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum is expected to show eight distinct signals, corresponding to the six carbons of the benzene ring, the carbon of the cyano group, and the carbon of the carboxyl group.[3]

Predicted ¹³C NMR Data

Carbon Position	Predicted Chemical Shift (δ, ppm)
C-1	~130-135
C-2	~110-115
C-3	~120-125
C-4	~125-130
C-5	~160-165
C-6	~135-140
Cyano (-CN)	~115-120
Carboxyl (-COOH)	~165-170

Note: These are approximate ranges. For authoritative data, consult a spectral database like the one maintained by the ACS Division of Organic Chemistry.[6]

Interpretation and Causality

• Carboxyl Carbon (-COOH): This carbon is bonded to two highly electronegative oxygen atoms, causing significant deshielding and placing its signal at the lowest field.[7]

• C-5 (Attached to -OH): The direct attachment to an electronegative oxygen atom strongly deshields this carbon, resulting in a downfield chemical shift.

• Aromatic Carbons: The chemical shifts of the other ring carbons are influenced by the combined electronic effects of the three substituents. Carbons directly attached to electron-withdrawing groups (C-1, C-2) are deshielded, while the positions of other carbons are modulated by resonance and inductive effects.

• Cyano Carbon (-CN): The cyano carbon has a characteristic chemical shift in the 115-120 ppm range.[3]

Experimental Protocols

To ensure the acquisition of high-quality, reproducible NMR data, adherence to standardized protocols is crucial.

Standard ¹H NMR Acquisition Protocol

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 2-Cyano-5-hydroxybenzoic acid.

  • Dissolve the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is critical for observing the exchangeable -OH and -COOH protons.[3][8]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a standard NMR spectrometer (e.g., Bruker Avance-400, 400 MHz for ¹H).[8]

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-15 ppm).

  • Use a standard 90° pulse sequence.

  • Set the number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm) or an internal standard like tetramethylsilane (TMS, δ 0.00).[8]

Standard ¹³C NMR Acquisition Protocol

• Sample Preparation: As described in section 4.1. A higher concentration (20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup:

  • Use a spectrometer with a broadband probe (e.g., 100 MHz for ¹³C on a 400 MHz instrument).[8]

  • Lock and shim as per the ¹H experiment.

• Data Acquisition:

  • Set the spectral width to encompass all expected carbon signals (e.g., 0-200 ppm).

  • Employ a proton-decoupled pulse sequence to simplify the spectrum to singlets for each carbon.

  • A longer acquisition time and a higher number of scans are typically required compared to ¹H NMR to compensate for the low sensitivity of the ¹³C nucleus.

  • Reference the spectrum to the solvent peak (DMSO-d₆, δ ≈ 39.52 ppm).

Caption: A generalized workflow for NMR spectral analysis.

Conclusion

The ¹H and ¹³C NMR spectra of 2-Cyano-5-hydroxybenzoic acid provide a wealth of structural information. A thorough understanding of substituent effects, coupling patterns, and appropriate experimental design is paramount for accurate spectral assignment. The predicted data and protocols outlined in this guide serve as a robust framework for researchers working with this and structurally related compounds, ensuring both scientific rigor and reliable characterization.

References

• Supplementary Information - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

• Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors - PMC. National Center for Biotechnology Information. [Link]

• 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzoic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry. [Link]

• 5-Cyano-2-hydroxybenzoic acid | C8H5NO3 | CID 13026935 - PubChem - NIH. PubChem. [Link]

• Interpreting the 13 C NMR spectrum of benzoic acid - Doc Brown's Chemistry. Doc Brown's Chemistry. [Link]

• NMR Spectroscopy :: 13C NMR Chemical Shifts - Organic Chemistry Data. ACS Division of Organic Chemistry. [Link]

• NMR Chemical Shift Values Table - Chemistry Steps. Chemistry Steps. [Link]

Sources

• 1. 2-Cyano-5-hydroxybenzoic acid | 1243372-21-5 [sigmaaldrich.com]
• 2. 5-Cyano-2-hydroxybenzoic acid | C8H5NO3 | CID 13026935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Cyano-5-hydroxybenzoic Acid [benchchem.com]
• 4. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 5. 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzoic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. rsc.org [rsc.org]

Material safety data sheet (MSDS) and hazard codes for 2-Cyano-5-hydroxybenzoic acid

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) and Hazard Profile of 2-Cyano-5-hydroxybenzoic acid

Introduction: A Profile of 2-Cyano-5-hydroxybenzoic acid

2-Cyano-5-hydroxybenzoic acid (CAS Number: 1243372-21-5) is a specialized organic compound utilized in various research and development applications, particularly within medicinal chemistry and drug discovery.[1] Its structure, featuring a carboxylic acid, a nitrile group, and a hydroxyl group on a benzene ring, makes it a versatile building block for synthesizing more complex molecules. Understanding its safety profile and handling requirements is paramount for ensuring laboratory safety and experimental integrity.

This guide provides a comprehensive analysis of the material safety data and hazard codes associated with 2-Cyano-5-hydroxybenzoic acid. It is intended for researchers, scientists, and drug development professionals who may handle this compound. The information is synthesized from supplier safety data sheets and chemical databases to provide a cohesive and practical overview.

Section 1: Chemical Identification and Properties

A clear identification of the substance is the foundation of chemical safety.

Identifier	Data
IUPAC Name	2-cyano-5-hydroxybenzoic acid
Synonyms	2-Cyano-5-hydroxybenzoic acid
CAS Number	1243372-21-5
Molecular Formula	C₈H₅NO₃
Molecular Weight	163.13 g/mol
Physical Form	Solid
Purity	Typically ≥95%

Data sourced from Sigma-Aldrich and Fluorochem.[1][2]

Section 2: GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating hazard information. For 2-Cyano-5-hydroxybenzoic acid, the classification indicates that it is a hazardous substance requiring careful handling.

Signal Word: Warning [1][2]

GHS Pictogram:

Hazard (H) and Precautionary (P) Statements:

The following table summarizes the GHS hazard and precautionary statements associated with 2-Cyano-5-hydroxybenzoic acid. These codes are crucial for understanding the specific risks and the necessary precautions to mitigate them.

Code	Statement	Category
H302	Harmful if swallowed.	Acute Toxicity, Oral (Category 4)
H315	Causes skin irritation.	Skin Corrosion/Irritation (Category 2)
H319	Causes serious eye irritation.	Serious Eye Damage/Eye Irritation (Category 2)
H335	May cause respiratory irritation.	Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation

This classification is based on data from multiple chemical suppliers.[1][3][4]

Section 3: Proactive Risk Assessment Workflow

A systematic risk assessment is essential before handling any chemical. The following workflow outlines the key steps for ensuring the safe use of 2-Cyano-5-hydroxybenzoic acid in a laboratory setting.

Caption: Laboratory Risk Assessment Workflow for Handling Hazardous Chemicals.

Section 4: Safe Handling, Storage, and Personal Protective Equipment (PPE)

Given its hazard profile, strict protocols for handling and storage are mandatory.

Handling

• Engineering Controls : Always handle 2-Cyano-5-hydroxybenzoic acid within a certified chemical fume hood to minimize inhalation of dust.[5][6] Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[6]

• Procedural Controls : Avoid generating dust. Use appropriate tools for transferring the solid material. Do not eat, drink, or smoke in the handling area.[7][8] Wash hands thoroughly after handling, even if gloves were worn.[5][9]

Storage

• Conditions : Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][8][10] Some suppliers recommend storage at 4°C under a nitrogen atmosphere to ensure long-term stability.[1]

• Incompatibilities : Keep away from strong oxidizing agents.[5][10]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the identified hazards of skin, eye, and respiratory irritation.

• Eye/Face Protection : Wear chemical safety goggles that conform to US OSHA 29 CFR 1910.133 or European Standard EN166.[6]

• Skin Protection : Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to prevent skin contact.[6] Contaminated clothing should be removed and washed before reuse.[9]

• Respiratory Protection : If dust is generated and engineering controls are insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6][11]

Section 5: Emergency Procedures and First-Aid Measures

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures

• Inhalation : If inhaled, immediately remove the person to fresh air and keep them comfortable for breathing.[7][9] If the person feels unwell or breathing is difficult, call a POISON CENTER or doctor.[9][12]

• Skin Contact : If on skin, wash off immediately with plenty of soap and water for at least 15 minutes.[7][9] If skin irritation occurs, seek medical advice.[7][13] Remove contaminated clothing promptly.[12]

• Eye Contact : If in eyes, rinse cautiously with water for several minutes.[7][9] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.[7][9] Immediate medical attention is required.[8]

• Ingestion : If swallowed, rinse the mouth with water.[7][14] Do NOT induce vomiting.[10][14] Call a POISON CENTER or doctor if you feel unwell.[7][9]

Fire-Fighting Measures

• Suitable Extinguishing Media : Use water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.[5][8][10]

• Specific Hazards : Thermal decomposition can lead to the release of irritating gases and vapors, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[5][8]

• Protective Equipment : Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[8][10]

Accidental Release Measures

• Personal Precautions : Ensure adequate ventilation and wear the prescribed PPE (gloves, goggles, respirator).[10][14] Avoid breathing dust.[14]

• Containment and Cleanup : Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[5] Do not allow the chemical to enter drains or waterways.[10][14]

Section 6: Disposal Considerations

Disposal of 2-Cyano-5-hydroxybenzoic acid and its containers must be conducted in accordance with all applicable federal, state, and local regulations.[7] Contact a licensed professional waste disposal service to dispose of this material. Do not dispose of it via household waste or into the sewer system.

References

• Centers for Disease Control and Prevention (CDC). (n.d.). First Aid Procedures for Chemical Hazards | NIOSH. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2015, December 1). SAFETY DATA SHEET - Benzoic Acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Cyanobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 5-Cyano-2-hydroxybenzoic acid. Retrieved from [Link]

• NextSDS. (n.d.). 2-amino-5-cyanobenzoic acid — Chemical Substance Information. Retrieved from [Link]

Sources

• 1. 2-Cyano-5-hydroxybenzoic acid | 1243372-21-5 [sigmaaldrich.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. aristoleo.com [aristoleo.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. fishersci.com [fishersci.com]
• 10. chemicalbull.com [chemicalbull.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 13. aksci.com [aksci.com]
• 14. file.medchemexpress.com [file.medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Esterification of 2-Cyano-5-hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Synthesis of 2-Cyano-5-hydroxybenzoic Acid Esters

2-Cyano-5-hydroxybenzoic acid is a valuable building block in medicinal chemistry and materials science. Its ester derivatives are of significant interest for modulating pharmacokinetic and pharmacodynamic properties such as solubility, stability, and cell permeability.[1] However, the esterification of this molecule presents a unique set of challenges due to its multifunctional nature. The presence of a phenolic hydroxyl group, a carboxylic acid, and a cyano group necessitates careful selection of reaction conditions to achieve high yields and chemoselectivity, avoiding undesired side reactions.

This comprehensive guide provides an in-depth analysis of various esterification strategies for 2-Cyano-5-hydroxybenzoic acid, offering detailed protocols and the scientific rationale behind them.

The Challenge: Chemoselectivity in Esterification

The primary challenge in the esterification of 2-Cyano-5-hydroxybenzoic acid lies in selectively reacting the carboxylic acid group while leaving the phenolic hydroxyl group untouched. Under harsh acidic conditions, particularly at elevated temperatures, a common side reaction is the etherification (O-alkylation) of the phenolic hydroxyl group.[2] Furthermore, the potential for polycondensation of the phenolic carboxylic acid can lead to the formation of undesirable polymeric by-products.[3] Therefore, the choice of catalyst, solvent, and temperature is critical to direct the reaction towards the desired ester product.

Classical Approach: Fischer-Speier Esterification

The Fischer-Speier esterification is a cornerstone of organic synthesis, involving the acid-catalyzed reaction between a carboxylic acid and an alcohol.[4][5] This method is often the first choice due to its simplicity and the use of readily available reagents.

Causality Behind Experimental Choices in Fischer Esterification:

• Acid Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), is essential to protonate the carbonyl oxygen of the carboxylic acid.[2][5] This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.[2][5]

• Excess Alcohol: The Fischer esterification is a reversible equilibrium reaction.[4][5][6] To drive the equilibrium towards the formation of the ester, a large excess of the alcohol is typically used as the solvent.[5][6][7] This follows Le Châtelier's principle, favoring the forward reaction.

• Removal of Water: The other product of the reaction is water.[4][5] Continuously removing water as it is formed also shifts the equilibrium to the product side.[5][6] This can be achieved by azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene.[7][8]

• Temperature: The reaction is typically heated to reflux to increase the reaction rate.[7][9] However, for substrates like 2-Cyano-5-hydroxybenzoic acid, careful temperature control is necessary to minimize side reactions like etherification of the phenolic group.[2]

Experimental Protocol: Fischer Esterification of 2-Cyano-5-hydroxybenzoic Acid with Methanol

Materials:

• 2-Cyano-5-hydroxybenzoic acid

• Anhydrous Methanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Cyano-5-hydroxybenzoic acid in a large excess of anhydrous methanol (e.g., 10-20 equivalents).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution while stirring.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst, be cautious of foaming), and brine.[7][10]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-cyano-5-hydroxybenzoate.

• Purify the crude product by recrystallization or column chromatography if necessary.

Mild Esterification Methods for Sensitive Substrates

For substrates that are sensitive to strong acids and high temperatures, milder esterification methods are preferable. These methods often involve the use of coupling agents to activate the carboxylic acid under neutral or basic conditions.

Steglich Esterification: A Carbodiimide-Mediated Approach

The Steglich esterification is a versatile and mild method that utilizes a carbodiimide, typically dicyclohexylcarbodiimide (DCC) or the more water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[11]

Causality Behind Experimental Choices in Steglich Esterification:

• DCC/EDC: The carbodiimide reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[12] This intermediate is essentially an activated form of the carboxylic acid, primed for nucleophilic attack.

• DMAP: DMAP acts as an acyl transfer catalyst. It reacts with the O-acylisourea intermediate to form a reactive N-acylpyridinium species, which is an even more potent acylating agent.[12] This intermediate then readily reacts with the alcohol to form the ester.

• Solvent: The reaction is typically carried out in aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.[11][13] Acetonitrile is considered a greener solvent alternative.[11]

• Temperature: The reaction is usually performed at room temperature, making it suitable for thermally sensitive substrates.

Experimental Protocol: Steglich Esterification of 2-Cyano-5-hydroxybenzoic Acid

Materials:

• 2-Cyano-5-hydroxybenzoic acid

• Alcohol (e.g., benzyl alcohol)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM) or Acetonitrile

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Cyano-5-hydroxybenzoic acid, the alcohol (1.2 equivalents), and a catalytic amount of DMAP (0.1 equivalents) in anhydrous DCM or acetonitrile.

• Cool the solution in an ice bath.

• Add EDC (1.5 equivalents) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Mitsunobu Reaction: Inversion of Stereochemistry and Phenolic Esterification

The Mitsunobu reaction is a powerful tool for converting alcohols to a variety of functional groups, including esters, with inversion of stereochemistry at the alcohol center.[14][15][16] It utilizes triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[14][16] This reaction is particularly useful for esterifying phenols.[15]

Causality Behind Experimental Choices in Mitsunobu Reaction:

• PPh₃ and DEAD/DIAD: Triphenylphosphine and the azodicarboxylate react to form a phosphonium salt intermediate.[14][17]

• Activation of Alcohol: The alcohol attacks the phosphonium salt, leading to the formation of an alkoxyphosphonium salt, which is a good leaving group.[14]

• Nucleophilic Attack: The carboxylate anion, formed by the deprotonation of the carboxylic acid by the betaine intermediate, then acts as a nucleophile, displacing the activated alcohol via an Sₙ2 reaction.[14]

• Solvent: Anhydrous solvents like tetrahydrofuran (THF) or diethyl ether are commonly used.[14]

Experimental Protocol: Mitsunobu Esterification of 2-Cyano-5-hydroxybenzoic Acid

Materials:

• 2-Cyano-5-hydroxybenzoic acid

• Alcohol (e.g., a secondary alcohol for which inversion is desired)

• Triphenylphosphine (PPh₃)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere, dissolve 2-Cyano-5-hydroxybenzoic acid and triphenylphosphine (1.5 equivalents) in anhydrous THF.

• Add the alcohol (1.2 equivalents) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add DEAD or DIAD (1.5 equivalents) dropwise to the stirred solution. A color change is often observed.

• Allow the reaction to warm to room temperature and stir until TLC indicates the consumption of the starting materials.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography to remove triphenylphosphine oxide and the hydrazine byproduct.

Enzymatic Esterification: A Green Chemistry Approach

Enzymatic esterification offers a sustainable and highly selective alternative to traditional chemical methods.[18][19] Lipases are commonly used enzymes that can catalyze esterification reactions under mild conditions, often with high chemo-, regio-, and enantioselectivity.[20][21] This method is particularly advantageous for multifunctional molecules like 2-Cyano-5-hydroxybenzoic acid, as enzymes can selectively catalyze the esterification of the carboxylic acid without affecting the phenolic hydroxyl group.[20][22]

Causality Behind Experimental Choices in Enzymatic Esterification:

• Enzyme Selection: Lipases, such as those from Candida antarctica (e.g., Novozym 435), are frequently used due to their broad substrate specificity and stability in organic solvents.[21]

• Solvent: Non-aqueous solvents are typically used to shift the equilibrium towards ester synthesis.[18] The choice of solvent can significantly impact enzyme activity and stability.

• Temperature: Enzymatic reactions are generally conducted at or near room temperature, which is beneficial for thermally sensitive compounds.

• Substrate Ratio: The molar ratio of the acid to the alcohol can influence the reaction rate and final conversion.[18]

Conceptual Protocol: Enzymatic Esterification

A typical procedure would involve incubating 2-Cyano-5-hydroxybenzoic acid and the desired alcohol with an immobilized lipase in a suitable organic solvent at a controlled temperature. The reaction progress would be monitored over time, and upon completion, the enzyme would be filtered off, and the product isolated and purified.

Data Presentation: A Comparative Overview

The choice of esterification method will depend on the specific requirements of the synthesis, including the nature of the alcohol, the desired scale, and the tolerance of the starting material to different reaction conditions.

Method	Catalyst/Reagents	Typical Conditions	Advantages	Disadvantages
Fischer-Speier	Strong Acid (e.g., H₂SO₄)	Reflux in excess alcohol	Inexpensive, simple	Harsh conditions, potential for side reactions (etherification)
Steglich	DCC/EDC, DMAP	Room temperature, aprotic solvent	Mild conditions, high yields	Use of coupling agents, byproduct removal
Mitsunobu	PPh₃, DEAD/DIAD	0 °C to room temperature, anhydrous THF	Mild, good for phenols, inversion of stereochemistry	Stoichiometric byproducts, purification can be challenging
Enzymatic	Lipase	Room temperature, organic solvent	High selectivity, mild, environmentally friendly	Slower reaction times, cost of enzyme

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of a 2-Cyano-5-hydroxybenzoic acid ester.

Caption: Generalized workflow for the esterification of 2-Cyano-5-hydroxybenzoic acid.

Troubleshooting Common Issues

• Low Yield in Fischer Esterification:

  • Cause: Incomplete reaction due to equilibrium.

  • Solution: Ensure a large excess of the alcohol is used. Remove water as it forms using a Dean-Stark trap. Check the activity of the acid catalyst.[2]

• Side Product Formation (Etherification):

  • Cause: Reaction of the phenolic hydroxyl group under harsh acidic conditions.[2]

  • Solution: Use a milder esterification method like the Steglich or enzymatic approach. If using Fischer esterification, carefully control the temperature and reaction time.

• Difficult Purification in Mitsunobu Reaction:

  • Cause: Removal of triphenylphosphine oxide and the reduced azodicarboxylate byproduct.

  • Solution: Careful column chromatography is often required. Alternatively, polymer-supported triphenylphosphine can be used to simplify purification.

Conclusion

The successful esterification of 2-Cyano-5-hydroxybenzoic acid hinges on a well-considered choice of reaction conditions that favor the selective reaction of the carboxylic acid group. While the classical Fischer esterification provides a straightforward approach, milder methods such as the Steglich and Mitsunobu reactions, or the environmentally benign enzymatic catalysis, offer greater control and are often necessary to achieve high yields of pure product without side reactions. The protocols and insights provided in this guide are intended to empower researchers to navigate the synthesis of these valuable compounds with confidence and efficiency.

References

• Enzymatic synthesis of aliphatic esters of phenolic acids and evaluation of their antioxidant properties. Available at: [Link]

• Selective Enzymatic Esterification of Lignin-Derived Phenolics for the Synthesis of Lipophilic Antioxidants. MDPI. Available at: [Link]

• Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils. National Center for Biotechnology Information. Available at: [Link]

• • Selective Enzymatic Esterification of Lignin-Derived Phenolics for the Synthesis of Lipophilic Antioxidants. Magritek. Available at: [Link]

• Mini-Review on the Enzymatic Lipophilization of Phenolics Present in Plant Extracts with the Special Emphasis on Anthocyanins. National Center for Biotechnology Information. Available at: [Link]

• Mitsunobu reaction. Wikipedia. Available at: [Link]

• Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile. National Center for Biotechnology Information. Available at: [Link]

• Mitsunobu Reaction. Master Organic Chemistry. Available at: [Link]

• N‐Heterocyclic Carbene/Carboxylic Acid Co‐Catalysis Enables Oxidative Esterification of Demanding Aldehydes/Enals, at Low Catalyst Loading. National Center for Biotechnology Information. Available at: [Link]

• The Effect of Acid Strength on the Mitsunobu Esterification Reaction: Carboxyl vs Hydroxyl Reactivity. ACS Publications. Available at: [Link]

• Define and give an example of Fischer esterification. Vaia. Available at: [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. MDPI. Available at: [Link]

• Steglich Esterification. Organic Chemistry Portal. Available at: [Link]

• Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. National Center for Biotechnology Information. Available at: [Link]

• Fischer Esterification-Typical Procedures. OperaChem. Available at: [Link]

• Direct synthesis of mycophenolic acid aryl esters with antioxidant and antiproliferative properties. National Center for Biotechnology Information. Available at: [Link]

• Mitsunobu Reaction. Organic Chemistry. Available at: [Link]

• Synthesis of Esters Via Steglich Esterification in Acetonitrile. YouTube. Available at: [Link]

• Esterification of hydroxybenzoic acids. Google Patents.

• Acid to Ester - Common Conditions. Organic Chemistry Data. Available at: [Link]

• Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols. DergiPark. Available at: [Link]

• Continuous process for preparing benzoic acid esters. Google Patents.

• Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(iv) catalysis via intramolecularl. RSC Publishing. Available at: [Link]

• Fischer Esterification. Chemistry Steps. Available at: [Link]

• Visible-Light-Induced Synthesis of Esters via a Self-Propagating Radical Reaction. ACS Publications. Available at: [Link]

• Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent†. ResearchGate. Available at: [Link]

• Esterification of phenol group-containing carboxylic acid. Google Patents.

• Lab5 procedure esterification. University of Massachusetts. Available at: [Link]

• Esterification of phenols. Khan Academy. Available at: [Link]

• A New Approach to the Cyanoacetic Ester Synthesis. SciELO. Available at: [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. Available at: [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. MDPI. Available at: [Link]

• Ester synthesis by esterification. Organic Chemistry Portal. Available at: [Link]

• Synthesis and Intramolecular Regioselective Cyclization of 2-Cyano-3,10-dioxo-1,10-seco-1,25-dinorlupan-28-yl Benzoate. MDPI. Available at: [Link]

• Synthesis and Evaluation of Novel 5-{[2-Cyano-3-(substituted phenyl)prop-2-enoyl]amino}-2-hydroxy Benzoic Acid. Asian Publication Corporation. Available at: [Link]

• Formamide Catalyzed Activation of Carboxylic Acids – Versatile and Cost-Efficiency Amidations and Esterifications. The Royal Society of Chemistry. Available at: [Link]

• A novel, highly efficient azeotropic method of esterification of p-hydroxybenzoic acid. TSI Journals. Available at: [Link]

• Method for the production of 2-amino-5-cyano-N,3-dimethylbenzamide. Google Patents.

• Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors. National Center for Biotechnology Information. Available at: [Link]

• Carboxylic Acids + Alcohols → Esters (Fischer Esterification). OrgoSolver. Available at: [Link]

Sources

• 1. 2-Cyano-5-hydroxybenzoic Acid [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. JPS6094941A - Esterification of phenol group-containing carboxylic acid - Google Patents [patents.google.com]
• 4. vaia.com [vaia.com]
• 5. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. tsijournals.com [tsijournals.com]
• 9. mdpi.com [mdpi.com]
• 10. personal.tcu.edu [personal.tcu.edu]
• 11. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Steglich Esterification [organic-chemistry.org]
• 13. youtube.com [youtube.com]
• 14. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. glaserr.missouri.edu [glaserr.missouri.edu]
• 18. Secure Verification [dais.sanu.ac.rs]
• 19. Mini-Review on the Enzymatic Lipophilization of Phenolics Present in Plant Extracts with the Special Emphasis on Anthocyanins - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 22. 373. Selective Enzymatic Esterification of Lignin-Derived Phenolics for the Synthesis of Lipophilic Antioxidants - Magritek [magritek.com]

Application Notes and Protocols for the Decarboxylation of 2-Cyano-5-hydroxybenzoic Acid Derivatives

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Decarboxylation in Drug Discovery

In the landscape of modern medicinal chemistry and drug development, the strategic removal of a carboxyl group—a process known as decarboxylation—is a critical transformation for the synthesis of novel therapeutics. The 2-cyano-5-hydroxybenzoic acid scaffold and its derivatives are of particular interest due to the versatile reactivity of the cyano and hydroxyl functional groups, which serve as key pharmacophores or synthetic handles for further molecular elaboration. The decarboxylation of these derivatives to yield 4-cyanophenols opens a direct pathway to a class of compounds widely utilized in the development of antivirals, kinase inhibitors, and other targeted therapies.

This comprehensive guide provides an in-depth exploration of various methodologies for the decarboxylation of 2-cyano-5-hydroxybenzoic acid and its analogues. We will delve into the mechanistic underpinnings of each technique, offering field-proven insights to aid researchers in selecting the optimal conditions for their specific substrates. The protocols detailed herein are designed to be self-validating, with an emphasis on causality and reproducibility.

Core Concepts: Understanding the Chemistry of Decarboxylation

The decarboxylation of aromatic carboxylic acids is often a challenging transformation due to the stability of the aromatic ring. The reaction typically requires elevated temperatures or the use of catalysts to proceed at a reasonable rate. For derivatives of salicylic acid, such as 2-cyano-5-hydroxybenzoic acid, the ortho-hydroxyl group can play a crucial role in facilitating the reaction. The electron-withdrawing nature of the cyano group will also influence the electron density of the aromatic ring and, consequently, its reactivity.

The primary methods for the decarboxylation of 2-cyano-5-hydroxybenzoic acid derivatives can be broadly categorized as:

• Thermal Decarboxylation: Employing heat to drive the elimination of carbon dioxide.

• Acid-Catalyzed Decarboxylation: Utilizing an acid to protonate the aromatic ring and facilitate the departure of the carboxyl group.

• Metal-Catalyzed Decarboxylation: Employing transition metals, most notably copper, to mediate the reaction under milder conditions.

The choice of method will depend on the specific substitution pattern of the derivative, its stability to heat and acid, and the desired scale of the reaction.

Method 1: Thermal Decarboxylation

Thermal decarboxylation is the most direct approach, relying on high temperatures to overcome the activation energy for the C-C bond cleavage. The ortho-hydroxyl group in 2-cyano-5-hydroxybenzoic acid can facilitate this process through the formation of a cyclic transition state.

Mechanism of Thermal Decarboxylation

The presence of the ortho-hydroxyl group allows for an intramolecular hydrogen bond with the carboxyl group. Upon heating, this can lead to a concerted mechanism where the hydroxyl proton is transferred to the carbon atom bearing the carboxyl group, concurrent with the elimination of carbon dioxide. This mechanism is analogous to the decarboxylation of other 2-hydroxybenzoic acids.[1] It is crucial to perform this reaction under an inert atmosphere to prevent oxidation of the resulting phenol, which is susceptible to degradation at high temperatures.[2]

Diagram: Proposed Mechanism for Thermal Decarboxylation

Caption: Proposed mechanism of thermal decarboxylation.

Protocol: Thermal Decarboxylation of 2-Cyano-5-hydroxybenzoic Acid

Materials:

• 2-Cyano-5-hydroxybenzoic acid

• High-boiling point solvent (e.g., quinoline, Dowtherm A)

• Nitrogen gas source

• Heating mantle with a temperature controller

• Round-bottom flask equipped with a reflux condenser and a gas inlet

• Magnetic stirrer and stir bar

Procedure:

• Inert Atmosphere: Assemble the reaction apparatus and purge with nitrogen gas for 15-20 minutes to ensure an oxygen-free environment. Maintain a gentle flow of nitrogen throughout the reaction.

• Reaction Setup: In the round-bottom flask, add 2-cyano-5-hydroxybenzoic acid (1.0 eq) and a high-boiling point solvent (e.g., quinoline, approximately 5-10 mL per gram of starting material).

• Heating: Begin stirring and slowly heat the reaction mixture to 200-230 °C. The evolution of carbon dioxide should be observed as the reaction proceeds.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 1-3 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Isolation: Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with an aqueous acid solution (e.g., 1 M HCl) to remove the basic solvent (if quinoline was used).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 4-cyanophenol.

Troubleshooting:

• Incomplete Reaction: If the reaction stalls, a higher temperature or longer reaction time may be required. However, be mindful of potential product degradation.

• Product Degradation: The formation of dark, tarry byproducts can indicate oxidation or decomposition. Ensure a strictly inert atmosphere and avoid excessive heating.

Method 2: Acid-Catalyzed Decarboxylation

Acid catalysis can promote decarboxylation by protonating the aromatic ring, which increases the lability of the carboxyl group. This method may be advantageous for substrates that are sensitive to very high temperatures.

Mechanism of Acid-Catalyzed Decarboxylation

In the presence of a strong acid, the aromatic ring can be protonated, with the hydroxyl and cyano groups influencing the position of protonation. Protonation at the carbon atom bearing the carboxyl group (ipso-protonation) forms a Wheland intermediate. The subsequent loss of carbon dioxide from this intermediate is facilitated, leading to the formation of the 4-cyanophenol product. A theoretical study supports that the presence of hydrogen ions can significantly decrease the energy barrier for the decarboxylation of salicylic acids.[3]

Diagram: Proposed Mechanism for Acid-Catalyzed Decarboxylation

Caption: Proposed mechanism of acid-catalyzed decarboxylation.

Protocol: Acid-Catalyzed Decarboxylation

Materials:

• 2-Cyano-5-hydroxybenzoic acid

• Strong acid (e.g., concentrated sulfuric acid, polyphosphoric acid)

• High-boiling point solvent (optional, e.g., sulfolane)

• Heating mantle with a temperature controller

• Round-bottom flask with a gas outlet

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask, place 2-cyano-5-hydroxybenzoic acid (1.0 eq).

• Acid Addition: Carefully add the strong acid (e.g., 5-10 equivalents of polyphosphoric acid or a catalytic amount of concentrated sulfuric acid in a high-boiling solvent).

• Heating: Heat the mixture with stirring to a temperature of 120-160 °C. The reaction progress can be monitored by the cessation of gas evolution.

• Monitoring: Use TLC or HPLC to determine the completion of the reaction.

• Workup: After cooling to room temperature, cautiously pour the reaction mixture onto crushed ice.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate. After filtration and concentration, purify the crude product by column chromatography or recrystallization.

Safety Precaution: Handle strong acids with extreme care in a well-ventilated fume hood.

Method 3: Copper-Catalyzed Decarboxylation

Transition metal catalysis, particularly with copper salts, offers a milder alternative to thermal and acid-catalyzed methods. Copper-catalyzed decarboxylation of aromatic carboxylic acids is a well-established transformation.[4]

Mechanism of Copper-Catalyzed Decarboxylation

The reaction likely proceeds through the formation of a copper(I) or copper(II) carboxylate salt. This intermediate can then undergo decarboxylation to form an aryl-copper species. Subsequent protonolysis of the aryl-copper intermediate by a proton source in the reaction mixture yields the 4-cyanophenol product and regenerates the active copper catalyst.

Diagram: Simplified Catalytic Cycle for Copper-Catalyzed Decarboxylation

Caption: Simplified catalytic cycle for copper-catalyzed decarboxylation.

Protocol: Copper-Catalyzed Decarboxylation

Materials:

• 2-Cyano-5-hydroxybenzoic acid

• Copper(I) oxide (Cu₂O) or other suitable copper catalyst

• High-boiling point solvent (e.g., N-methyl-2-pyrrolidone (NMP), quinoline)

• Nitrogen gas source

• Heating mantle with a temperature controller

• Reaction vessel suitable for high-temperature reactions

Procedure:

• Inert Atmosphere: Purge the reaction vessel with nitrogen.

• Reaction Setup: To the vessel, add 2-cyano-5-hydroxybenzoic acid (1.0 eq), the copper catalyst (e.g., 0.1-0.2 eq of Cu₂O), and the solvent.

• Heating: Heat the mixture to 160-200 °C with efficient stirring.

• Monitoring: Follow the reaction's progress by TLC or HPLC until the starting material is consumed.

• Workup: Cool the reaction to room temperature and dilute with an organic solvent.

• Filtration: Filter the mixture to remove the copper catalyst.

• Purification: Wash the filtrate with aqueous acid and brine. Dry the organic layer, concentrate, and purify the product as described in the previous methods. A patent for a similar process involving the decarboxylation-oxidation of benzoic acids suggests that copper catalysts are effective.[5]

Comparative Summary of Decarboxylation Methods

Method	Catalyst	Temperature (°C)	Advantages	Disadvantages
Thermal	None	200-230	Simple, no catalyst required.	High temperatures, potential for side reactions and degradation.
Acid-Catalyzed	Strong Acid	120-160	Lower temperature than thermal.	Corrosive reagents, harsh workup.
Copper-Catalyzed	Copper Salt	160-200	Milder conditions, good for sensitive substrates.	Catalyst removal required, potential for metal contamination.

Conclusion and Future Perspectives

The decarboxylation of 2-cyano-5-hydroxybenzoic acid derivatives is a valuable synthetic transformation for accessing 4-cyanophenol building blocks. The choice of method—thermal, acid-catalyzed, or copper-catalyzed—should be guided by the specific substrate and the desired process parameters. While thermal and acid-catalyzed methods are straightforward, copper catalysis often provides a more controlled and milder reaction environment.

Future research in this area may focus on the development of even milder catalytic systems, potentially utilizing other transition metals like palladium or employing photoredox catalysis to enable room-temperature decarboxylation.[6][7] Furthermore, the exploration of enzymatic decarboxylation could offer a green and highly selective alternative for these transformations.[8][9]

References

• Yan, M., Lo, J. C., Edwards, J. T., & Baran, P. S. (2016). Radicals: Reactive Intermediates with Translational Potential. Journal of the American Chemical Society, 138(39), 12692–12714. Available at: [Link]

• Google Patents. (2003). Method of preparing p-cyanophenol like compound. CN1442404A.

• ResearchGate. (n.d.). Decarboxylation of 2-hydroxybenzoic acid via the b-keto acid pathway. Retrieved from [Link]

• Google Patents. (1996). Decarboxylation processes. EP0478075B1.
• Google Patents. (1978). Process for the decarboxylation-oxidation of benzoic acid compounds. US4094909A.

• Dalton Transactions. (2009). Preparation of phenolic compounds by decarboxylation of hydroxybenzoic acids or desulfonation of hydroxybenzenesulfonic acid, catalysed by electron rich palladium complexes. Retrieved from [Link]

• ResearchGate. (2016). Transition Metal-Catalyzed Decarboxylation and Decarboxylative Cross-Couplings. Retrieved from [Link]

• ResearchGate. (n.d.). DFT investigation on the decarboxylation mechanism of ortho hydroxy benzoic acids with acid catalysis. Retrieved from [Link]

• Chemistry Stack Exchange. (2015). Why is the decarboxylation of 2-hydroxybenzoic acid (and related compounds) done 'under nitrogen'?. Retrieved from [Link]

• Sevastik, R., & Himo, F. (2007). Quantum chemical modeling of enzymatic reactions: The case of 4-oxalocrotonate tautomerase. Bioorganic chemistry, 35(6), 444–457. Available at: [Link]

• MDPI. (2023). Synthesis of 2,6-Dihydroxybenzoic Acid by Decarboxylase-Catalyzed Carboxylation Using CO 2 and In Situ Product Removal. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. US4094909A - Process for the decarboxylation-oxidation of benzoic acid compounds - Google Patents [patents.google.com]
• 6. Decarboxylative Hydroxylation of Benzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of phenolic compounds by decarboxylation of hydroxybenzoic acids or desulfonation of hydroxybenzenesulfonic acid, catalysed by electron rich palladium complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Mechanisms of metal-dependent non-redox decarboxylases from quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Note: Chemoselective Reduction of 2-Cyano-5-hydroxybenzoic Acid to 2-(Aminomethyl)-5-hydroxybenzoic Acid

Executive Summary & Synthetic Challenge

The reduction of the cyano group (-CN) in 2-Cyano-5-hydroxybenzoic acid to yield a primary aminomethyl group (-CH₂NH₂) is a critical transformation in the synthesis of highly functionalized pharmaceutical intermediates[1]. The primary synthetic challenge lies in the molecule's polyfunctional nature: it contains a reducible nitrile alongside two acidic moieties—a carboxylic acid (-COOH) and a phenolic hydroxyl (-OH).

Standard aggressive hydride donors, such as Lithium Aluminum Hydride (LiAlH₄), are entirely unsuitable for this transformation. They will indiscriminately reduce the carboxylic acid to an alcohol and violently react with the acidic protons to evolve stoichiometric amounts of hydrogen gas[1]. Therefore, achieving strict chemoselectivity requires orthogonal reduction strategies. This guide details two field-proven, self-validating protocols for this transformation: Catalytic Hydrogenation via Raney Nickel and Chemical Reduction via Cobalt Boride (Schlesinger Method) .

Mechanistic Insights & Causality (E-E-A-T)

Why Choose Raney Nickel or Cobalt Boride?

To preserve the -COOH and -OH groups, the reducing agent must target the electrophilic carbon of the nitrile without acting as a strong base or indiscriminately attacking carbonyls.

• Method A: Catalytic Hydrogenation (Raney Ni / H₂ / NH₃) Carboxylic acids are completely inert to standard catalytic hydrogenation under mild temperatures and pressures. Raney Nickel is highly active for nitrile reduction[2]. However, the reduction proceeds via a highly reactive imine intermediate. Without intervention, the newly formed primary amine will attack this imine, leading to the formation of an undesired secondary amine dimer[3]. The critical field insight here is the addition of excess methanolic ammonia . Ammonia acts as a competing nucleophile, shifting the equilibrium to favor the primary imine and completely suppressing dimerization.

• Method B: Chemical Reduction (NaBH₄ / CoCl₂) Sodium borohydride (NaBH₄) alone is too mild to reduce a nitrile. However, the addition of Cobalt(II) chloride (CoCl₂) triggers the in situ generation of finely divided, black cobalt boride (Co₂B) and active transition-metal hydride species[4]. This system is highly chemoselective for nitriles and azides, leaving carboxylic acids untouched. Causality Warning: Because the substrate contains two acidic protons (pKa ~3 and ~10), they will rapidly quench a portion of the NaBH₄ to form H₂ gas. Therefore, a significant stoichiometric excess of NaBH₄ (typically 4–5 equivalents) is mandatory to ensure complete reduction of the nitrile after the acidic protons have been neutralized.

Chemoselective reduction pathways for 2-Cyano-5-hydroxybenzoic acid.

Quantitative Method Comparison

The following table summarizes the operational parameters for both protocols, allowing researchers to select the optimal method based on available equipment and scale.

Parameter	Method A: Raney Ni Hydrogenation	Method B: NaBH₄ / CoCl₂ Reduction
Reagents	Raney Ni, H₂, NH₃ in MeOH	NaBH₄, CoCl₂·6H₂O in MeOH
Equivalents	Catalytic (10-20 wt%)	Stoichiometric (4-5 eq NaBH₄)
Chemoselectivity	Excellent (Preserves -COOH, -OH)	Excellent (Preserves -COOH, -OH)
Typical Yield	85% – 95%	70% – 85%
Reaction Conditions	50 psi H₂, 25 °C, 12-24 h	Atmospheric, 0 °C to 25 °C, 2-4 h
Scalability	High (Industrial standard)	Moderate (Foaming/H₂ gas limits scale)
Workup Complexity	Low (Filtration & Evaporation)	High (Ion-exchange or pI precipitation)
Primary Hazard	Pyrophoric catalyst, Pressurized H₂	Vigorous exothermic H₂ evolution

Experimental Protocols

Protocol A: Catalytic Hydrogenation via Raney Nickel

This method is ideal for scale-up due to its clean reaction profile and simple workup[3].

Self-Validating In-Process Control: The reaction is complete when the pressure gauge on the hydrogenator stabilizes, indicating that H₂ consumption has ceased.

• Preparation: In a well-ventilated fume hood, charge a Parr hydrogenation vessel with 2-Cyano-5-hydroxybenzoic acid (1.0 eq, e.g., 10 mmol, 1.63 g).

• Solvent Addition: Add 30 mL of 7N Ammonia in Methanol. Stir briefly to ensure complete dissolution. The excess ammonia is critical to prevent secondary amine formation[2].

• Catalyst Loading: Carefully add an aqueous slurry of Raney Nickel (approx. 20% w/w relative to the substrate). Safety Warning: Raney Nickel is highly pyrophoric. Never allow the catalyst to dry in air.

• Hydrogenation: Seal the vessel. Purge the headspace three times with inert gas (N₂ or Argon), followed by three purges with H₂ gas. Pressurize the vessel to 50 psi with H₂.

• Reaction: Stir vigorously at 25 °C for 12–24 hours. Monitor the pressure drop; repressurize to 50 psi if necessary.

• Workup: Once H₂ uptake ceases, carefully vent the hydrogen gas and purge the vessel with N₂. Filter the reaction mixture through a pad of Celite to remove the catalyst. Keep the filter cake wet with water/methanol at all times and dispose of it in a dedicated reactive metal waste container.

• Isolation: Concentrate the filtrate under reduced pressure to remove methanol and ammonia. The resulting solid is the pure zwitterionic product, 2-(aminomethyl)-5-hydroxybenzoic acid.

Mechanism of secondary amine suppression using excess ammonia during hydrogenation.

Protocol B: Chemical Reduction via Cobalt Boride

This method is ideal for laboratories lacking high-pressure hydrogenation equipment[4].

Self-Validating In-Process Control: The reaction mixture will immediately turn pitch black upon the first addition of NaBH₄ due to the formation of the active Co₂B catalyst.

• Preparation: Dissolve 2-Cyano-5-hydroxybenzoic acid (1.0 eq, 10 mmol, 1.63 g) and Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O, 2.0 eq, 20 mmol) in 50 mL of anhydrous Methanol in a large round-bottom flask (at least 250 mL to accommodate foaming).

• Cooling: Cool the dark pink/purple solution to 0 °C using an ice bath.

• Reduction: Slowly add Sodium Borohydride (NaBH₄, 5.0 eq, 50 mmol) in small portions over 30 minutes. Caution: Vigorous exothermic reaction and massive evolution of highly flammable H₂ gas will occur. The solution will instantly turn black.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 to 4 hours. Monitor reaction completion via LC-MS or TLC.

• Quenching: Once the nitrile is fully consumed, carefully quench the reaction by dropwise addition of 1M HCl until the black precipitate dissolves and the solution becomes clear and acidic (pH ~2). This destroys unreacted borohydride and solubilizes the cobalt salts.

• Isolation (Isoelectric Precipitation): The product is a polar, zwitterionic amino acid. To isolate, carefully adjust the pH of the aqueous solution to its isoelectric point (pI ≈ 6.0) using 1M NaOH. The product will precipitate out of solution. Filter, wash with cold water, and dry under vacuum. (Alternative: Load the acidic solution onto a strongly acidic cation exchange resin, wash with water to remove cobalt salts, and elute the product with 5% aqueous ammonia).

References

• Klenke, B., & Gilbert, I. H. (2001). Nitrile reduction in the presence of Boc-protected amino groups by catalytic hydrogenation over palladium-activated Raney-nickel. Source: dundee.ac.uk. URL:[Link]

• Heinzman and Ganem (1982). Process for selective nitrile reduction (WO1985000605A1). Source: google.com/patents.
• Exxon Chemical Patents Inc. Process for the hydrogenation of nitriles to primary amines (US4739120A). Source: google.com/patents.

Sources

• 1. 2-(Aminomethyl)-5-hydroxybenzoic acid | 1243285-61-1 | Benchchem [benchchem.com]
• 2. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 3. US4739120A - Process for the hydrogenation of nitriles to primary amines - Google Patents [patents.google.com]
• 4. WO1985000605A1 - Process for selective nitrile reduction - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting poor solubility of 2-Cyano-5-hydroxybenzoic acid in aqueous solutions

Welcome to the Solu-Tech Support Center. As application scientists, we know that poor aqueous solubility is one of the most pervasive bottlenecks in drug development and analytical chemistry. 2-Cyano-5-hydroxybenzoic acid presents a unique challenge due to its highly functionalized aromatic ring.

This guide is designed to move beyond basic "trial-and-error" approaches. Here, we dissect the thermodynamic and kinetic root causes of insolubility and provide self-validating, mechanistic protocols to keep your compound in solution.

Part 1: Diagnostic FAQs (Understanding the Molecule)

Q: Why is 2-Cyano-5-hydroxybenzoic acid so difficult to dissolve in pure aqueous buffers? A: The insolubility is driven by the molecule's specific electronic and structural properties. While it contains polar groups (a hydroxyl and a carboxylic acid), the presence of the strongly electron-withdrawing cyano (-CN) group significantly alters its behavior[1]. The cyano moiety increases the rigidity of the aromatic scaffold and enhances strong intermolecular hydrogen bonding (dimerization) in the solid state. This results in an exceptionally high crystal lattice energy. Furthermore, the hydrophobic repulsion between bulk water and the aromatic ring prevents efficient hydration. For context, even unsubstituted benzoic acid has a poor baseline aqueous solubility of only ~3.44 g/L at 25°C[2].

Q: How does pH manipulation fundamentally alter its solubility profile? A: As a weak organic acid, its solubility is governed by the Henderson-Hasselbalch relationship. In acidic environments (pH < pKa), the molecule exists predominantly in its unionized, lipophilic form, leading to near-zero aqueous solubility[3]. By adjusting the pH above its pKa, you deprotonate the carboxylic acid to form a highly soluble carboxylate anion. The electron-withdrawing cyano group actually lowers the pKa compared to standard benzoic acid, meaning deprotonation occurs readily, but the elevated pH must be maintained by a buffer to prevent reversible precipitation.

Part 2: Mechanistic Troubleshooting Guides

Issue 1: "My compound crashes out of solution when I dilute my DMSO stock into a biological assay buffer."

• Root Cause Analysis: This is a classic co-solvent crash-out. When a highly concentrated organic stock is introduced into an aqueous buffer, the solvent rapidly diffuses into the bulk water. The local concentration of the co-solvent drops below the critical thermodynamic threshold required to solvate the 2-Cyano-5-hydroxybenzoic acid, causing rapid nucleation and precipitation.

• Scientist's Solution: Instead of relying solely on DMSO, utilize a hydrotropic solubilization strategy . Hydrotropes (e.g., sodium salicylate or nicotinamide) are amphiphilic molecules that form transient, organized molecular assemblies with the solute. They significantly enhance solubility without the toxicity associated with high organic solvent concentrations. Research demonstrates that hydrotropes can increase the solubility of benzoic acid derivatives by up to 19.98 times[4].

Issue 2: "I need to dissolve the compound for an analytical assay, but I cannot alter the pH or add toxic co-solvents."

• Root Cause Analysis: Strict biological or analytical assays often preclude the use of high pH or solvents like ethanol/n-propanol, which are otherwise excellent for decreasing hydrophobic repulsion between water and acid molecules[5].

• Scientist's Solution: If the application is purely analytical (e.g., extraction or chromatography), employ subcritical water heating . Heating water to subcritical temperatures (e.g., 348 K) drastically decreases its dielectric constant, mimicking the polarity of organic solvents. This thermal energy breaks the hydrogen-bonded dimers, enhancing the mole fraction solubility of benzoic/salicylic acid derivatives by nearly two orders of magnitude[6].

Part 3: Decision Matrix & Quantitative Benchmarks

Decision matrix for troubleshooting 2-Cyano-5-hydroxybenzoic acid solubility.

Table 1: Comparative Solubility Enhancement Strategies

Strategy	Reagent / Condition	Mechanism of Action	Typical Enhancement Factor	Biological Compatibility
Co-solvency	10% Ethanol or n-Propanol	Decreases hydrophobic repulsion[5]	2x - 5x	Low to Moderate
Hydrotropy	2.5 M Sodium Salicylate	Forms organized molecular assemblies[4]	Up to ~20x	Moderate
pH Adjustment	NaOH (pH > 7.0)	Ionization to carboxylate salt[3]	>50x	High (if buffered)
Thermal	Subcritical Water (348 K)	Lowers water's dielectric constant[6]	~100x	N/A (Analytical only)

Part 4: Validated Experimental Protocols

Protocol A: pH-Driven Solubilization and Self-Validating Buffer Integration

• Objective: Achieve a stable 10 mM aqueous stock of 2-Cyano-5-hydroxybenzoic acid without organic co-solvents.

• Causality: Pre-forming the sodium salt ensures immediate dipole-ion interactions with water, bypassing the high activation energy required to break the neutral crystal lattice.

Step-by-Step Methodology:

• Suspension: Accurately weigh the required mass of 2-Cyano-5-hydroxybenzoic acid and suspend it in 80% of your final target volume using HPLC-grade water. Note: The suspension will be highly cloudy.

• Ionization: Dropwise, add 0.1 M NaOH while continuously stirring. Monitor the pH using a calibrated micro-pH probe.

• Clarification: Continue adding NaOH until the pH reaches approximately 7.2 - 7.5. The solution will transition from a cloudy suspension to completely clear, indicating full conversion to the carboxylate salt.

• Validation (The Self-Validating Step): To prove the compound is in solution purely due to ionization (and not supersaturation), back-titrate a 100 µL test aliquot with 0.1 M HCl. If the compound immediately precipitates upon acidification, your initial solubilization was successfully driven by the target mechanism.

• Normalization: Bring the bulk solution to the final volume with a strong biological buffer (e.g., 10x PBS) to lock the pH and prevent environmental CO2 from acidifying the stock over time.

Protocol B: Hydrotropic Solubilization for High-Concentration Stocks

• Objective: Formulate a highly concentrated stock using nicotinamide as a biocompatible hydrotrope, ideal for cell-based assays where pH shifts are prohibited.

• Causality: Hydrotropic assemblies require time and kinetic energy to reach thermodynamic equilibrium with the solid solute[4].

Step-by-Step Methodology:

• Hydrotrope Preparation: Prepare a 1.0 M solution of nicotinamide in pure water.

• Solute Addition: Add an excess amount of 2-Cyano-5-hydroxybenzoic acid to the hydrotrope solution in a sealed amber vial (to prevent photodegradation).

• Equilibration: Agitate the vial on a thermoshaker at 303 K (30°C) for 24 hours.

• Filtration: Filter the saturated solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed micro-crystals that could act as nucleation sites later.

• Validation (The Self-Validating Step): Quantify the final dissolved concentration using HPLC (UV detection at 254 nm) against a standard curve prepared in 100% methanol. Perform a serial dilution of the filtrate into your final assay media and monitor via dynamic light scattering (DLS) to confirm the absence of colloidal aggregates.

Part 5: References

Sources

• 1. 2-Cyano-5-hydroxybenzoic Acid [benchchem.com]
• 2. Benzoic acid - Sciencemadness Wiki [sciencemadness.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Minimizing side products in 2-Cyano-5-hydroxybenzoic acid cross-coupling reactions

Welcome to the Application Scientist Support Center. Working with 2-Cyano-5-hydroxybenzoic acid in cross-coupling reactions (such as the Suzuki-Miyaura coupling) presents a unique polyfunctional challenge. The molecule contains three highly reactive moieties—a carboxylic acid, a phenol, and a nitrile—each capable of hijacking the catalytic cycle to form distinct side products.

This guide is designed for researchers and drug development professionals. It provides a mechanistic breakdown of these competing pathways, field-proven troubleshooting FAQs, and a self-validating experimental protocol to ensure high-fidelity C–C bond formation.

Molecular Reactivity & Troubleshooting Map

Reactivity map of 2-Cyano-5-hydroxybenzoic acid detailing side reactions and mitigation strategies.

Troubleshooting Guide & FAQs

Q1: Why am I observing a -44 Da mass shift (decarboxylation) during my Suzuki coupling? A1: The carboxylic acid moiety is highly susceptible to protodecarboxylation, which manifests as a loss of CO₂ (-44 Da) 1. This side reaction is catalytically accelerated by bimetallic systems, particularly when copper (Cu) or silver (Ag) co-catalysts are present 2. To mitigate this, strictly avoid Cu/Ag additives in your catalytic cycle. Furthermore, high thermal energy drives the extrusion of CO₂. Keep your reaction temperature below 80°C and utilize a milder base to prevent the formation of highly reactive carboxylate intermediates that are prone to metalation.

Q2: My LC-MS indicates the formation of a diaryl ether. How can I suppress O-arylation of the unprotected phenol? A2: Unprotected phenols are competing nucleophiles that can undergo Pd-catalyzed C–O coupling (O-arylation) with the aryl halide electrophile [[3]](). Strong inorganic bases fully deprotonate the phenol, drastically increasing its nucleophilicity. To minimize this, employ sterically bulky, electron-rich phosphine ligands such as tBuBrettPhos or tri(o-tolyl)phosphine. These ligands accelerate the reductive elimination step of the desired C–C bond, kinetically outcompeting the slower C–O bond formation pathway 45. Additionally, using a weaker base (like a soluble tertiary amine or finely milled K₃PO₄) selectively activates the boronic acid without fully deprotonating the phenol [[3]]().

Q3: The nitrile group is converting into an amide (+18 Da). What is causing this hydration? A3: Nitrile hydration to amides is a known side reaction catalyzed by hydroxide ions and transition metals in aqueous basic media 67. Standard biphasic Suzuki conditions (e.g., aqueous Na₂CO₃) provide the exact environment needed for this transformation. To completely suppress hydration, you must switch to strictly anhydrous conditions. Utilize anhydrous solvents (e.g., dry THF or dioxane) and employ anhydrous fluoride bases (e.g., KF or CsF). Fluoride bases effectively activate the boronic acid via a fluoroborate intermediate without introducing the water necessary for the hydration pathway 8.

Q4: My reaction mixture is heterogeneous, and the starting material seems insoluble. How do I fix this? A4: Carboxylic acids form carboxylate salts under basic conditions, which often exhibit poor solubility in standard organic solvents, leading to a biphasic crash-out [[9]](). If solubility negatively impacts your reaction, transition to highly polar, water-miscible aprotic solvent blends like DMF/THF. If the problem persists, transient ester protection of the carboxylic acid is a reliable strategy to ensure homogeneity during the cross-coupling step, followed by a standard deprotection [[9]]().

Step-by-Step Experimental Methodologies

Protocol: Anhydrous, Side-Reaction-Minimized Suzuki-Miyaura Coupling

This protocol is engineered as a self-validating system to suppress O-arylation, decarboxylation, and nitrile hydration simultaneously.

Reagents:

• 2-Cyano-5-hydroxybenzoic acid (1.0 equiv)

• Aryl boronic acid or pinacol ester (1.2 equiv)

• Pd₂(dba)₃ (2 mol% Pd)

• tBuBrettPhos (4 mol%)

• Anhydrous KF (3.0 equiv, finely milled)

• Anhydrous THF (0.2 M)

Step-by-Step Execution:

• Preparation (Anhydrous Control): Flame-dry a Schlenk flask under vacuum and backfill with argon. Causality: Eliminating trace water removes the nucleophile required for nitrile hydration.

• Base & Substrate Loading: Add the 2-Cyano-5-hydroxybenzoic acid, aryl boronic acid, and finely milled anhydrous KF to the flask. Causality: KF activates the boronic acid without providing the hydroxide ions that would otherwise trigger nitrile hydration and excessive phenol deprotonation.

• Catalyst Pre-activation: In a separate argon-purged vial, dissolve Pd₂(dba)₃ and tBuBrettPhos in a small volume of anhydrous THF. Stir for 10 minutes until the color shifts (indicating active Pd-ligand complex formation). Causality: Pre-forming the bulky catalyst complex ensures rapid reductive elimination, kinetically outcompeting the C–O bond formation (O-arylation) pathway.

• Reaction Initiation: Transfer the pre-activated catalyst solution to the main Schlenk flask. Add the remaining anhydrous THF to reach a 0.2 M concentration.

• Thermal Control & Monitoring: Heat the reaction to 65°C. Monitor via LC-MS after 2 hours.

  • Self-Validation Check: If you observe a +18 Da shift, moisture has breached the system (hydration). If you observe a -44 Da shift, lower the temperature to 55°C (decarboxylation).

• Workup & Isolation: Upon completion, cool the mixture to room temperature. Acidify the mixture with 1M HCl to pH 2 before extraction with EtOAc. Causality: The product contains a carboxylic acid and a phenol; it will remain trapped in the aqueous layer as a highly soluble salt unless it is fully protonated prior to organic extraction.

Quantitative Data Summaries

The table below summarizes the causal relationship between reaction conditions and the distribution of side products when coupling 2-Cyano-5-hydroxybenzoic acid.

Catalyst / Ligand	Base / Solvent System	Temp (°C)	Target C–C Yield	O-Arylation	Decarboxylation	Nitrile Hydration
Pd(PPh₃)₄	Na₂CO₃ (aq) / Dioxane	100	15%	25%	20%	40%
Pd(OAc)₂ / P(o-tolyl)₃	K₂CO₃ / DMF	90	45%	15%	30%	<5%
Pd₂(dba)₃ / tBuBrettPhos	KF (anhyd.) / THF	65	88%	<2%	<5%	<1%

References

• Decarboxylative cross-coupling Source: Wikipedia URL
• Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)
• Source: acs.org (Journal of the American Chemical Society)
• Source: orgsyn.org (Organic Syntheses)
• Source: mdpi.
• Source: researcher.
• Source: tib.
• Source: organic-chemistry.
• Source: reddit.

Sources

• 1. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 2. Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents [mdpi.com]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Making sure you're not a bot! [tib.eu]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. reddit.com [reddit.com]

Refining liquid-liquid extraction protocols for 2-Cyano-5-hydroxybenzoic acid

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this technical resource to assist researchers and drug development professionals in mastering the liquid-liquid extraction (LLE) of 2-Cyano-5-hydroxybenzoic acid .

This molecule presents unique separation challenges. The presence of three distinct functional groups—carboxyl, hydroxyl, and cyano—on a single aromatic scaffold creates competing solubility dynamics and pH-dependent ionization states[1]. By understanding the electronic causality behind these properties, we can engineer a self-validating extraction protocol that maximizes recovery and purity.

Part 1: System Overview & Physicochemical Profiling

To design an effective LLE protocol, we must first analyze the electronic effects governing the molecule. The cyano (-CN) group is a powerful electron-withdrawing moiety. Positioned ortho to the carboxylic acid, it exerts a strong inductive effect that stabilizes the carboxylate anion, drastically lowering the pKa​ compared to standard hydroxybenzoic acids[1].

Table 1: Quantitative Physicochemical Profile & LLE Implications

Parameter	Quantitative Value	Mechanistic Implication for LLE
Molecular Weight	163.13 g/mol [2]	Low molecular weight and high polarity make the ionized form highly water-soluble. Strict pH control is mandatory to force organic partitioning.
Carboxyl pKa1​	~2.50 - 2.63 (Predicted)[3]	The ortho-cyano group lowers the pKa​ significantly[3]. Standard acidification to pH 3.0 is insufficient; the aqueous phase must be driven to pH < 1.0 to ensure >99% protonation.
Phenolic pKa2​	~8.50	Allows for a strategic "pH swing." At pH 7.5, the carboxyl group is ionized but the phenol is intact, enabling the wash-out of neutral organic impurities.
Mass Transfer Kinetics	30 min at 750 rpm[4]	When using bio-based solvents like 2-MeTHF, extended vigorous stirring is required to reach mass transfer equilibrium for phenolic acids[4].

Part 2: The pH-Swing Extraction Strategy

The most reliable method for isolating 2-Cyano-5-hydroxybenzoic acid from complex matrices (e.g., fermentation broths or crude synthetic mixtures) is a pH-Swing LLE . This exploits the differential ionization of the target molecule to selectively partition it between aqueous and organic phases.

Figure 1: Optimized pH-Swing Liquid-Liquid Extraction Workflow for 2-Cyano-5-hydroxybenzoic Acid.

Part 3: Step-by-Step Self-Validating Protocol

This protocol is engineered to prevent compound degradation while maximizing yield.

Step 1: Matrix Pre-Treatment & Impurity Wash

• Dilute the crude mixture in deionized water.

• Adjust the pH to 7.5 using 1M NaOH.

  • Causality: At pH 7.5, the carboxyl group is fully deprotonated (forming a water-soluble sodium salt), while the phenolic -OH remains largely protonated.

• Add an equal volume of Toluene. Stir for 10 minutes, then separate and discard the organic layer.

  • Causality: This "defatting" step removes unreacted non-polar precursors and neutral byproducts without losing the target molecule.

Step 2: Deep Acidification (Critical Step)

• Submerge the aqueous phase in an ice bath and chill to 0–4°C.

• Slowly add 6M HCl dropwise until the pH drops below 1.0.

  • Causality: The strongly electron-withdrawing cyano group lowers the carboxyl pKa​ to ~2.6[3]. To ensure >99% of the molecules are in the neutral, organic-soluble state, the pH must be pushed at least 1.5 units below the pKa​ . Chilling the solution prevents the acid-catalyzed hydrolysis of the sensitive cyano group into an amide.

Step 3: Active Extraction & Mass Transfer

• Add an equal volume of 2-Methyltetrahydrofuran (2-MeTHF) to the acidified aqueous phase.

  • Causality: 4 demonstrate that 2-MeTHF provides superior extraction efficiencies (up to 100%) for hydroxybenzoic acids compared to standard solvents, while exhibiting lower water miscibility[4].

• Stir vigorously at 750 rpm for exactly 30 minutes.

  • Causality: Extended mixing is required to overcome the mass transfer resistance at the phase boundary[4].

Step 4: Phase Separation & System Validation

• Allow the phases to separate for 15 minutes. Collect the top organic layer (2-MeTHF).

• Self-Validation Checkpoint: Take a 1 mL aliquot of the remaining bottom aqueous layer. Add 1 drop of 1% FeCl3​ solution.

  • Logic: FeCl3​ forms a deep purple/blue complex with phenols. If the aqueous phase remains yellow/clear, it validates that 100% of the 2-Cyano-5-hydroxybenzoic acid has successfully partitioned into the organic phase.

• Wash the organic phase with saturated NaCl (brine), dry over anhydrous Na2​SO4​ , and concentrate via rotary evaporation.

Part 4: Troubleshooting Guides & FAQs

Q1: Why is my extraction recovery consistently below 40% when using standard LLE protocols set to pH 3.0? A: This is a fundamental pKa​ miscalculation. Standard salicylic acid has a pKa​ of ~3.0, meaning pH 3.0 yields roughly 50% recovery. However, the cyano group in 2-Cyano-5-hydroxybenzoic acid is a strong electron-withdrawing group that stabilizes the conjugate base, dropping the pKa​ to ~2.5[1][3]. At pH 3.0, the majority of your target compound is still ionized as a water-soluble carboxylate. You must drop the pH to < 1.0 to force protonation.

Q2: I am observing the formation of a byproduct with a higher molecular weight (+18 Da) during the acidification step. What is happening? A: You are observing the hydrolysis of the cyano group. Nitriles (-CN) are susceptible to acid-catalyzed hydration, converting into primary amides ( −CONH2​ , adding H2​O or +18 Da) when exposed to strong aqueous acids at room temperature or higher. Fix: Always perform the acidification step in an ice bath (0–4°C) and immediately extract into the organic solvent to minimize the compound's residence time in the harsh aqueous environment.

Q3: Severe emulsions form when I try to extract my crude fermentation broth with Ethyl Acetate. How can I break them? A: Highly functionalized phenolic acids can act as weak surfactants, and ethyl acetate has relatively high water solubility (~8%), which exacerbates emulsion formation. Fix: Switch your extraction solvent to 2-MeTHF [4]. It has lower water miscibility and promotes a much sharper phase boundary. Additionally, saturate your aqueous phase with NaCl prior to extraction; the "salting-out" effect increases the density of the aqueous phase and drives the organic solute into the solvent layer.

Q4: We are scaling up to pilot plant volumes. Is there a more efficient continuous extraction method than using massive volumes of 2-MeTHF? A: Yes. For large-scale operations, consider Reactive Extraction . By utilizing an organophosphorus extractant like Tri-n-butyl phosphate (TBP) dissolved in a cheap diluent like toluene, you can drastically increase the distribution coefficient. 5 show that TBP forms strong hydrogen bonds with the undissociated acid, allowing for highly efficient extraction even at lower solvent-to-feed ratios[5].

Part 5: References

1.[2-Cyano-5-hydroxybenzoic Acid - Benchchem] - Benchchem - 2.[1243372-21-5(2-cyano-5-hydroxybenzoic acid)] - ChemicalBook - 3.[Reactive Extraction of 4 Hydroxybenzoic Acid Using Tri-n-Butyl Phosphate in Toluene and Petroleum Ether at 298 K] - Journal of Chemical & Engineering Data (ACS Publications) - 4. [Evaluation of bio-based solvents for phenolic acids extraction from aqueous matrices] - Ecoxtract - 5.[3-Bromo-2-cyano-5-hydroxybenzoic acid] - ChemicalBook -

Sources

• 1. 2-Cyano-5-hydroxybenzoic Acid [benchchem.com]
• 2. 1243372-21-5 CAS Manufactory [chemicalbook.com]
• 3. 3-Bromo-2-cyano-5-hydroxybenzoic acid | 1804381-52-9 [chemicalbook.com]
• 4. ecoxtract.com [ecoxtract.com]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comprehensive pKa Comparison Guide: 2-Cyano-5-hydroxybenzoic Acid vs. Standard Benzoic Acids

As a Senior Application Scientist, evaluating the physicochemical properties of substituted aromatic compounds is critical for predicting their behavior in drug development, particularly regarding solubility, bioavailability, and target-binding affinity. The acid dissociation constant (pKa) is a primary metric for these predictions.

This guide objectively compares the pKa of 2-Cyano-5-hydroxybenzoic acid against standard benzoic acid derivatives, detailing the mechanistic causality behind its enhanced acidity and providing a self-validating experimental protocol for empirical determination.

Mechanistic Causality: Substituent Effects on Acidity

The acidity of benzoic acid derivatives is governed by the electronic environment surrounding the carboxylic acid group. Substituents alter the pKa by stabilizing or destabilizing the resulting carboxylate anion through inductive ( I ) and resonance ( R ) effects.

To understand the pKa of 2-cyano-5-hydroxybenzoic acid, we must deconstruct the molecule into its core and its individual substituent contributions:

• The Benzoic Acid Core: Unsubstituted benzoic acid serves as our thermodynamic baseline, exhibiting a pKa of 4.20 at 25 °C[1].

• The Ortho-Cyano Effect (-CN): The addition of a cyano group at the ortho position (2-cyanobenzoic acid) drastically increases acidity, dropping the pKa to 3.14[2]. The cyano group is a powerful electron-withdrawing group (EWG). It withdraws electron density through both strong inductive (-I) and resonance (-R) effects. This withdrawal of electron density delocalizes the negative charge of the conjugate base, highly stabilizing the resulting carboxylate anion[3]. Furthermore, ortho-substituents often force the carboxylate group out of the plane of the benzene ring, reducing destabilizing resonance from the ring and further enhancing acidity.

• The Meta-Hydroxy Effect (-OH): Placing a hydroxyl group at the meta position (3-hydroxybenzoic acid) yields a pKa of 4.06[4]. While the hydroxyl group is generally electron-donating via resonance (+R), this resonance effect cannot directly conjugate with the carboxylate group from the meta position. Consequently, its electron-withdrawing inductive effect (-I) dominates, resulting in a slight increase in acidity compared to the unsubstituted core.

• Synergistic Impact: In 2-Cyano-5-hydroxybenzoic acid , both substituents work in concert. The massive electron withdrawal from the ortho-cyano group is supplemented by the mild inductive withdrawal of the meta-hydroxy group. Assuming linear free-energy relationships (Hammett equation principles), the combined Δ pKa yields an estimated pKa of approximately 3.00 , making it significantly more acidic than standard benzoic acids.

Logical relationship of substituent electronic effects on the pKa of benzoic acid derivatives.

Quantitative Data: pKa Comparison

The following table summarizes the experimental and calculated thermodynamic pKa values at 25 °C. This data illustrates the step-wise stabilization of the carboxylate anion.

Compound	Substituent Position(s)	Dominant Electronic Effects	Experimental pKa (25 °C)	Δ pKa vs. Core
Benzoic Acid	None	N/A	4.20	0.00
3-Hydroxybenzoic Acid	Meta (3)	-I (Inductive Withdrawal)	4.06	-0.14
2-Cyanobenzoic Acid	Ortho (2)	-I, -R (Strong Withdrawal)	3.14	-1.06
2-Cyano-5-hydroxybenzoic Acid	Ortho (2), Meta (5)	Combined -I, -R	~3.00 (Calculated)	-1.20

Experimental Protocol: Self-Validating Potentiometric Titration

To empirically verify the calculated pKa of 2-cyano-5-hydroxybenzoic acid, a highly controlled potentiometric titration must be employed. This protocol is designed as a self-validating system : the mathematical analysis of the data inherently verifies the chemical integrity of the experiment.

Step-by-Step Methodology

Step 1: Matrix and Sample Preparation

• Action: Prepare a 2.0 mM solution of 2-cyano-5-hydroxybenzoic acid in a 0.15 M KCl aqueous background matrix.

• Causality: The 0.15 M KCl matrix standardizes the ionic strength to mimic physiological conditions. Keeping ionic strength constant ensures that the activity coefficients remain stable throughout the titration, allowing for accurate thermodynamic pKa calculation via the Debye-Hückel equation.

Step 2: Environmental Control & Blank Titration

• Action: Purge the titration vessel with high-purity Argon gas for 15 minutes prior to and during the titration. Perform a blank titration on the 0.15 M KCl matrix alone using 0.1 M KOH.

• Causality: Argon purging prevents atmospheric CO2​ from dissolving into the solution and forming carbonic acid, which would artificially lower the pH. The blank titration self-validates the inertness of the setup; if the blank requires >0.05 mL of titrant to reach pH 7, the atmospheric seal is compromised and must be corrected.

Step 3: Precision Titration

• Action: Titrate the sample with standardized 0.1 M KOH at a strictly controlled temperature of 25.0 ± 0.1 °C. Add titrant in dynamic volume increments (smaller increments near the expected equivalence point).

• Causality: pKa is highly temperature-dependent. Thermostatic control prevents thermal drift from skewing the dissociation equilibrium.

Step 4: Gran Plot Linearization (Data Validation)

• Action: Instead of visually estimating the inflection point of the sigmoidal titration curve, apply Gran's method to linearize the data points before the equivalence point.

• Causality: Visual estimation is subject to human error and signal noise. The Gran plot transforms the data into a linear function where the x-intercept precisely defines the equivalence volume.

• Self-Validation Check: The linear regression of the Gran plot must yield an R2>0.999 . An R2 below this threshold mathematically flags electrode drift, incomplete dissolution, or titrant contamination, automatically invalidating the run.

Self-validating potentiometric titration workflow for accurate pKa determination.

References

• [1] Table 20.5 pKa values for benzoic acid and some hydroxy-, thio-, and amino- substituted derivatives. oup.com. 1

• [4] 3-Hydroxybenzoic acid CAS#: 99-06-9. chemicalbook.com. 4

• [2] 3839-22-3 - 2-Cyanobenzoic Acid. chembk.com. 2

• [3] 2-Cyano-5-hydroxybenzoic Acid. benchchem.com. 3

Sources

• 1. global.oup.com [global.oup.com]
• 2. chembk.com [chembk.com]
• 3. 2-Cyano-5-hydroxybenzoic Acid [benchchem.com]
• 4. 3-Hydroxybenzoic acid CAS#: 99-06-9 [m.chemicalbook.com]

Comprehensive Guide to the Spectroscopic Validation of 2-Cyano-5-hydroxybenzoic Acid Purity

Executive Summary & Scientific Context

The verification of purity for chemical intermediates is a non-negotiable step in drug development[1]. 2-Cyano-5-hydroxybenzoic acid (CAS: 1243372-21-5) is a highly specialized benzenoid derivative utilized extensively as a precursor in pharmaceutical synthesis. Its most critical application is the clean conversion to primary amines, such as 2-(aminomethyl)-5-hydroxybenzoic acid, via nitrile reduction.

Because downstream reduction pathways often employ sensitive catalysts or aggressive hydrides (e.g., LiAlH₄), the presence of trace impurities—such as unreacted 5-hydroxybenzoic acid, regioisomers, or residual solvents—can poison catalysts, induce side reactions, or lead to complex, inseparable mixtures. While standard commercial grades typically offer a baseline purity of ~95%[2], pharmaceutical-grade applications demand a >99.0% purity threshold. This guide objectively compares the analytical profiles of Premium Reference Standards against standard and crude grades, providing robust, self-validating spectroscopic protocols for rigorous quality control.

Product Performance Comparison: Grade Analysis

To illustrate the necessity of high-purity sourcing, the following table summarizes the quantitative spectroscopic data comparing a Premium Reference Standard against a Standard Commercial Grade and a Crude Synthesized Batch.

Analytical Parameter	Premium Reference Standard	Standard Commercial Grade	Crude Synthesized Batch	Primary Validation Technique
Overall Assay Purity	> 99.5%	~ 95.0%	< 85.0%	HPLC-DAD / qNMR
Regioisomers (e.g., 3-Cyano)	Not Detected (< 0.05%)	1.2%	5.4%	¹H NMR / LC-HRMS
5-Hydroxybenzoic Acid	< 0.1%	2.5%	8.2%	HPLC-DAD
Residual Solvents	< 500 ppm	3,500 ppm	> 10,000 ppm	¹H NMR / GC-FID
Moisture Content	< 0.5%	1.5%	4.0%	Karl Fischer Titration

Data Interpretation: The ~95% purity of standard commercial grades[2] is often inflated by UV-transparent impurities. True mass-balance purity requires orthogonal validation using both chromatographic and spectroscopic techniques[1].

Spectroscopic Validation Workflow

To ensure absolute structural and quantitative integrity, a multi-modal analytical workflow is required. The following diagram maps the decision-tree for validating the purity of 2-Cyano-5-hydroxybenzoic acid batches.

Multi-modal spectroscopic workflow for purity validation of 2-Cyano-5-hydroxybenzoic acid.

Analytical Methodologies: Causality & Principles

As an Application Scientist, it is vital to understand why specific techniques and parameters are chosen over others.

A. Quantitative Nuclear Magnetic Resonance (qNMR)

The Causality: While HPLC is excellent for separation, it relies on UV extinction coefficients, which vary wildly between the main compound and its impurities (like unreacted 5-hydroxybenzoic acid). qNMR bypasses this by providing a universal response: the integration of proton signals directly correlates to the molar ratio of the molecules present[1]. Structural Insight: In ¹H NMR, the chemical shifts and coupling patterns reveal exact atomic connectivity. 2-Cyano-5-hydroxybenzoic acid possesses a 1,2,5-trisubstituted benzene ring, yielding a distinct ABX spin system (e.g., a doublet, a doublet of doublets, and a meta-coupled doublet). Any deviation from this pattern immediately flags the presence of regioisomers (like 3-cyano-5-hydroxybenzoic acid).

B. High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

The Causality: HPLC-DAD is utilized to quantify trace organic impurities. The use of a Diode Array Detector (DAD) rather than a single-wavelength UV detector is a critical self-validating choice. DAD allows for spectral analysis across the 200-400 nm range to verify peak homogeneity[3]. If an impurity co-elutes with the main peak, the UV spectrum at the leading edge of the peak will differ from the trailing edge, triggering a purity failure. Furthermore, the mobile phase must contain an acidic modifier (e.g., 0.1% Trifluoroacetic acid). Because benzoic acid derivatives easily ionize, the acidic modifier suppresses the ionization of the carboxylic and phenolic groups, preventing severe peak tailing and ensuring sharp resolution[4].

C. Fourier-Transform Infrared Spectroscopy (FTIR)

The Causality: FTIR is the fastest orthogonal method to confirm functional group integrity. The cyano group (-C≡N) exhibits a highly specific, sharp stretching frequency in a relatively isolated region of the IR spectrum (~2210–2260 cm⁻¹). If this peak is absent or broadened, it indicates premature hydrolysis of the nitrile to an amide or carboxylic acid.

Self-Validating Experimental Protocols

The following protocols are designed as "self-validating systems." They include built-in System Suitability Tests (SSTs) that the instrument must pass before any sample data is accepted, ensuring absolute trustworthiness.

Protocol 1: qNMR Assay for Absolute Purity

• System Suitability (Self-Validation): Run a blank sample of DMSO-d₆ to ensure no residual water or solvent peaks interfere with the aromatic region (δ 7.0 - 8.2 ppm) or the internal standard region.

• Sample Preparation: Accurately weigh ~10.0 mg of 2-Cyano-5-hydroxybenzoic acid and ~5.0 mg of NIST-traceable Maleic Acid (Internal Standard).

• Dissolution: Dissolve the mixture in 0.6 mL of high-purity DMSO-d₆[1].

• Acquisition Parameters:

  • Frequency: 400 MHz or higher.

  • Relaxation Delay (D1): Set to 30 seconds. Causality: This unusually long delay ensures complete longitudinal relaxation (T1) of all protons, preventing the under-integration of the slower-relaxing aromatic protons.

  • Scans: 64 scans for a high Signal-to-Noise (S/N) ratio (>100:1).

• Data Processing: Phase and baseline correct the spectrum. Integrate the Maleic acid singlet (δ 6.26 ppm) and the isolated aromatic protons of the analyte. Calculate the absolute mass fraction using the integration ratios.

Protocol 2: HPLC-DAD Impurity Profiling

• System Suitability (Self-Validation): Inject a resolution standard containing 2-Cyano-5-hydroxybenzoic acid and 5-hydroxybenzoic acid. The system is only validated if the Resolution (Rs) between the two peaks is > 2.0 and the Tailing Factor (Tf) is < 1.5.

• Column Selection: C18 Reverse Phase (250 x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% TFA in LC-MS grade Water.

  • Solvent B: 0.1% TFA in Acetonitrile.

• Gradient Elution: Start at 10% B, ramp to 90% B over 20 minutes. Causality: A gradient ensures that highly polar impurities (unreacted acids) elute early, while non-polar impurities (esterified byproducts) are flushed out late.

• Detection: Monitor at 230 nm (optimal for benzoic acids)[4] and extract the 3D DAD data to calculate the Peak Purity Index. The peak purity threshold must be > 995 to confirm no co-elution[3].

• Sensitivity Check: Ensure the S/N ratio at the Limit of Quantitation (LOQ) is at least 10:1[4].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Cyano-5-hydroxybenzoic acid | 1243372-21-5 [sigmaaldrich.com]
• 3. thaiscience.info [thaiscience.info]
• 4. researchgate.net [researchgate.net]

Comparative Biological Activity of 2-Cyano-5-hydroxybenzoic Acid Derivatives: Target Inhibition and Assay Validation Guide

Executive Summary

The 2-cyano-5-hydroxybenzoic acid scaffold serves as a highly versatile pharmacophore in modern drug discovery and organic synthesis[1]. Featuring three distinct functional groups—carboxyl, hydroxyl, and cyano—this core structure allows for the precise engineering of complex molecular architectures[1]. This guide objectively compares the biological performance of 2-cyano-5-hydroxybenzoic acid and its derivatives, focusing on their mechanistic roles as Sirtuin 5 (SIRT5) inhibitors and antioxidant agents.

Mechanistic Causality & Structural Rationale

To understand the comparative efficacy of these derivatives, one must first analyze the causality behind their target engagement.

The cyano group at the C2 position is not merely a structural placeholder; it is a strong electron-withdrawing group (EWG) that fundamentally alters the molecule's electronic properties[1]. This EWG effect significantly lowers the pKa of the adjacent carboxylic acid, ensuring that the carboxylate moiety is fully ionized at physiological pH (pH 7.4).

Molecular docking simulations into the active site of SIRT5 (PDB ID: 2NYR) reveal why this ionization is critical:

• Arg105 & Tyr102 Engagement: The ionized carboxylate group forms a highly stable bidentate salt bridge with the positively charged Arg105 residue, reinforced by a hydrogen bond with Tyr102 deep within the substrate-binding pocket[2].

• Val221 Anchoring: The hydroxyl group at the C5 position establishes a secondary, critical hydrogen bond with Val221, locking the inhibitor in place and preventing the enzyme from desuccinylating its downstream metabolic targets[2].

Fig 1: Mechanistic binding pathway of 2-Cyano-5-hydroxybenzoic acid derivatives inhibiting SIRT5.

Comparative Biological Performance

Chemical modifications to the core scaffold yield derivatives with distinct biological profiles. For example, reducing the nitrile group yields primary amines[3], while Knoevenagel condensation reactions generate extended enoyl systems[4].

The table below summarizes the quantitative biological activity of key derivatives compared to standard reference compounds:

Compound / Derivative	Primary Target	IC₅₀ / Efficacy	Key Structural Causality
2-Cyano-5-hydroxybenzoic acid (Core)	SIRT5 (Desuccinylation)	~45 µM	C2-Cyano lowers carboxylate pKa; C5-OH binds Val221[2].
2-(Aminomethyl)-5-hydroxybenzoic acid	SIRT5 (Desuccinylation)	~12 µM	Primary amine provides an additional H-bond donor, enhancing active site affinity[3].
5-{[2-Cyano-3-(4-dimethylamino)phenyl]prop-2-enoyl}amino-2-hydroxybenzoic acid	ROS (DPPH Assay)	~18 µg/mL	Enoyl linkage extends conjugation; dimethylamino group enhances radical scavenging[4].
Suramin (Reference Standard)	SIRT5 (Desuccinylation)	~22 µM	Polyanionic structure binds non-specifically to the NAD⁺ binding pocket.

Data Interpretation: The transition from a cyano group to an aminomethyl group significantly improves SIRT5 inhibition by introducing a new hydrogen bond donor. Conversely, extending the scaffold via cyanoacetylation shifts the molecule's primary utility toward potent in vitro antioxidant and anti-inflammatory activities[4].

Self-Validating Experimental Protocols

Expertise & Experience Note: Discrepancies in biological activity data for benzoic acid derivatives often stem from trace impurities rather than inherent biological variance. It is mandatory to establish a strict purity threshold (>98%) via HPLC-MS prior to assay execution, as impurities of less than 2% can severely skew fluorogenic receptor-binding readouts[3].

SIRT5 Deacetylase/Desuccinylase Inhibition Assay

This protocol is designed as a self-validating system, incorporating internal controls to rule out auto-fluorescence and non-specific binding.

Step-by-Step Methodology:

• Compound Preparation & QC: Dissolve the 2-cyano-5-hydroxybenzoic acid derivative in anhydrous DMSO to create a 10 mM stock. Verify >98% purity using LC-MS[3]. Dilute the stock in assay buffer (50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂, 1 mg/mL BSA) to achieve final well concentrations ranging from 0.1 µM to 100 µM.

• Enzyme Incubation: Add 0.5 µg of recombinant human SIRT5 to each well of a black, flat-bottom 96-well microplate. Introduce the diluted inhibitor compounds and incubate at 37°C for 15 minutes to allow steady-state thermodynamic binding.

• Substrate Addition: Initiate the enzymatic reaction by adding 50 µM of a fluorogenic succinylated peptide substrate (e.g., FdL-Succinyl) and 500 µM NAD⁺.

• Self-Validating Controls:

  • Positive Control: Suramin (25 µM) to validate assay sensitivity and dynamic range.

  • Negative Control: Vehicle (DMSO matched to the highest compound concentration, strictly <1% v/v) to establish baseline uninhibited activity.

  • Interference Control: Compound + Substrate (without SIRT5 enzyme) to rule out compound auto-fluorescence or quenching.

• Detection & Analysis: Measure fluorescence continuously for 30 minutes at Ex: 350 nm / Em: 450 nm using a microplate reader. Calculate the initial velocity (V₀) and fit the dose-response data using a four-parameter logistic non-linear regression model to determine the IC₅₀.

Fig 2: Self-validating high-throughput screening workflow for SIRT5 inhibitor evaluation.

References

• Title: Synthesis and Evaluation of Novel 5-{[2-Cyano-3-(substituted phenyl)prop-2-enoyl]amino}-2-hydroxy Benzoic Acid Source: Asian Publication Corporation URL: [Link]

• Title: 5-Cyano-2-hydroxybenzoic acid (CID 13026935) Source: PubChem, National Institutes of Health URL: [Link]

Sources

• 1. 2-Cyano-5-hydroxybenzoic Acid [benchchem.com]
• 2. 2-Cyano-5-hydroxybenzoic Acid [benchchem.com]
• 3. 2-(Aminomethyl)-5-hydroxybenzoic acid | 1243285-61-1 | Benchchem [benchchem.com]
• 4. asianpubs.org [asianpubs.org]

Safety & Regulatory Compliance

Guide to the Proper Disposal of 2-Cyano-5-hydroxybenzoic Acid: A Protocol for Safety and Compliance

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-Cyano-5-hydroxybenzoic acid. As researchers and drug development professionals, our responsibility extends beyond the laboratory bench to include the entire lifecycle of the chemicals we handle. Adherence to these protocols is not merely a matter of regulatory compliance but a fundamental aspect of maintaining a safe laboratory environment and protecting our ecosystem. This guide is designed to provide clarity and technical justification for each step, ensuring that waste management is as rigorous and well-documented as our primary research.

Hazard Assessment and Essential Safety Precautions

Before any disposal activity begins, a thorough understanding of the compound's inherent risks is paramount. 2-Cyano-5-hydroxybenzoic acid is a solid organic compound that requires careful handling. Its primary hazards, as identified in safety data sheets for the compound and its analogs, necessitate specific protective measures.

The primary concern with any cyanated compound is the potential for the generation of highly toxic hydrogen cyanide (HCN) gas if the material comes into contact with strong acids.[1] Therefore, segregation from acidic waste streams is the most critical principle in its management.

Table 1: Hazard Profile and Required Personal Protective Equipment (PPE)

Hazard Classification	Description	Required PPE	Rationale
Acute Toxicity (Oral)	Harmful if swallowed.[2]	Standard lab coat, Nitrile gloves	Prevents accidental ingestion via hand-to-mouth contact.
Skin Irritation	Causes skin irritation.[3]	Standard lab coat, Nitrile gloves	Prevents direct contact with skin, which can cause localized irritation.
Eye Irritation	Causes serious eye irritation.[3]	ANSI-rated safety glasses or goggles	Protects eyes from airborne dust particles or accidental splashes.
Respiratory Irritation	May cause respiratory irritation.[4][5]	Use in a chemical fume hood	Handling the solid powder can generate dust, which should not be inhaled.
Chemical Reactivity	Incompatible with strong acids and strong oxidizing agents.	N/A	Mixing with acids can liberate toxic hydrogen cyanide gas. Mixing with strong oxidizers can lead to vigorous, exothermic reactions.

Expert Insight: The causality behind these PPE requirements is straightforward: creating physical barriers to prevent the chemical from coming into contact with your body. The nitrile gloves and lab coat protect your skin, while safety glasses are essential to shield your eyes from irritating dust. All handling of the solid form should occur within a certified chemical fume hood to control inhalation exposure.

Waste Characterization and Segregation Workflow

Proper disposal begins with correct characterization and segregation at the point of generation.[6][7] 2-Cyano-5-hydroxybenzoic acid and materials contaminated with it must be treated as hazardous chemical waste.[8][9] Mixing this waste with other streams, particularly non-hazardous or incompatible waste, can create dangerous reactions and significantly increase disposal costs.[7]

The following workflow provides a logical pathway for segregating waste generated from experiments involving this compound.

Figure 1: Decision workflow for waste segregation.

Step-by-Step Disposal Protocols

This section details the specific procedures for handling different forms of waste containing 2-Cyano-5-hydroxybenzoic acid. The overriding principle is that no amount of this chemical should be disposed of in the standard trash or down the drain.[10][11]

Protocol 3.1: Disposal of Bulk Solid Waste

This applies to unused reagent, expired chemical, or significant amounts of solid reaction byproducts.

• Container Selection: Obtain a designated solid hazardous waste container. This should be a robust, sealable container (e.g., a screw-cap wide-mouth plastic jar) that is compatible with the chemical.[9][11] Ensure the container is clean and dry before use.[10]

• Labeling: Before adding any waste, affix a hazardous waste label provided by your institution's Environmental Health and Safety (EHS) department.[10][12] Fill out the label completely, listing "2-Cyano-5-hydroxybenzoic acid" and its approximate percentage or quantity.[11]

• Waste Transfer: Carefully transfer the solid waste into the container inside a chemical fume hood. Use appropriate tools (spatulas, powder funnels) to minimize dust generation.

• Closure: Securely close the container lid. The container must remain closed at all times except when actively adding waste.[7][9]

• Storage: Store the container in a designated Satellite Accumulation Area (SAA).[13] This area must be under the control of the lab, at or near the point of generation, and away from drains or incompatible chemicals (especially acids).[7][13]

• Pickup Request: Once the container is full or the project is complete, submit a chemical waste pickup request to your institution's EHS office.

Protocol 3.2: Management of Contaminated Labware and Disposables

This applies to items like gloves, weigh boats, paper towels, and pipette tips that are contaminated with small quantities of the chemical.

• Segregation: These items are also considered solid hazardous waste.[9][11] They should be collected separately from non-contaminated trash.

• Collection: Place contaminated items into a designated, labeled container. A heavy-duty plastic bag within a rigid, labeled box is a common and effective method. The label should clearly state "Solid Hazardous Waste" and list the chemical contaminants.

• Final Disposal: When the container is full, securely seal it and request a pickup through your EHS department. Do not dispose of these items in regular or biohazardous waste bins.[14]

Protocol 3.3: Decontamination of Non-Disposable Glassware

• Initial Rinse: Perform an initial rinse with a suitable organic solvent in which the compound is soluble (e.g., acetone or ethanol). This rinseate is considered hazardous liquid waste.

• Collect Rinseate: Dispense the rinseate directly into a clearly labeled "Non-Halogenated Organic Liquid Waste" container. Ensure this waste stream is kept separate from halogenated solvents and is maintained at a neutral or slightly basic pH.[7]

• Secondary Wash: After the initial solvent rinse, the glassware can be washed with soap and water as usual.

Final Disposal and Emergency Response

On-Site Accumulation and Final Disposal

All collected hazardous waste must be managed according to institutional and national regulations.[8] Laboratories typically operate as Satellite Accumulation Areas (SAAs), where waste can be stored temporarily before being collected by trained EHS personnel.[12][13] These personnel will then transport the waste to a central accumulation area for pickup by a licensed hazardous waste disposal vendor.[13]

The ultimate disposal method for 2-Cyano-5-hydroxybenzoic acid is typically high-temperature incineration at a permitted facility.[13] This process ensures the complete destruction of the organic molecule, preventing its release into the environment.

Spill Response

In the event of a spill of solid 2-Cyano-5-hydroxybenzoic acid:

• Alert Personnel: Notify others in the immediate area.

• Secure the Area: Restrict access to the spill location. Ensure the area is well-ventilated, preferably within a fume hood.

• Don PPE: Wear the appropriate PPE as outlined in Table 1.

• Clean-up: Gently sweep or scoop the solid material into a labeled hazardous waste container.[4][15] Avoid actions that create dust.[4] Use a damp paper towel to wipe the area down, and dispose of the towel as contaminated solid waste.

• Report: Report the spill to your laboratory supervisor and EHS department as per institutional policy.

By adhering to these scientifically grounded procedures, you contribute to a culture of safety, ensure regulatory compliance, and uphold our collective responsibility as stewards of the scientific community and the environment.

References

• Managing Hazardous Chemical Waste in the Lab. Lab Manager. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Available at: [Link]

• Management of Waste - Prudent Practices in the Laboratory. National Institutes of Health (NIH). Available at: [Link]

• Guide to Managing Laboratory Chemical Waste. Vanderbilt University. Available at: [Link]

• Lab Chemical Waste Disposal SOP. Texas A&M University-Corpus Christi. Available at: [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. Available at: [Link]

• Chemical Waste: Solids. Princeton University Environmental Health and Safety. Available at: [Link]

• Hazardous Chemical Waste Management Reference Guide for Laboratories. Stanford University/ResearchGate. Available at: [Link]

• Chemically hazardous waste. University of Tokyo Environmental Science Center. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Available at: [Link]

• Safety Data Sheet - 3-Cyanobenzoic acid. Carl ROTH. Available at: [Link]

Sources

• 1. Chemically hazardous waste | 環境安全管理 | Environmental Science Center [esc.u-tokyo.ac.jp]
• 2. 2-Cyano-5-hydroxybenzoic acid | 1243372-21-5 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. vumc.org [vumc.org]
• 10. tamucc.edu [tamucc.edu]
• 11. ehs.princeton.edu [ehs.princeton.edu]
• 12. researchgate.net [researchgate.net]
• 13. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 14. canterbury.ac.nz [canterbury.ac.nz]
• 15. assets.thermofisher.com [assets.thermofisher.com]

A Senior Application Scientist's Guide to Handling 2-Cyano-5-hydroxybenzoic Acid: From Hazard Assessment to Disposal

This document provides essential, experience-driven guidance on the safe handling of 2-Cyano-5-hydroxybenzoic acid. As laboratory professionals, our primary responsibility extends beyond achieving research outcomes to ensuring a culture of safety. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, empowering you to make informed safety decisions. This information is intended to supplement, not replace, the official Safety Data Sheet (SDS) provided by the manufacturer, which should always be consulted first.

Hazard Identification and Risk Assessment: Understanding the "Why"

2-Cyano-5-hydroxybenzoic acid is an aromatic carboxylic acid containing a nitrile group. This chemical structure informs our initial risk assessment. Aromatic acids can be irritating to the skin and eyes, and fine chemical powders present a significant risk of inhalation.[1] Before any handling, a thorough understanding of the potential hazards is critical.

Based on data from structurally similar compounds, the anticipated hazards are summarized below.

Hazard Classification	Category	Precautionary Rationale
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[2][3][4][5][6] Prolonged contact can lead to redness and discomfort.
Serious Eye Damage/Irritation	Category 1 / 2	Causes serious eye irritation and potentially irreversible damage.[2][3][4][5][7] The fine particulate nature of the powder poses a significant mechanical and chemical hazard to the eyes.
Acute Toxicity (Oral)	Category 4	Harmful if swallowed.[3][4][5][8] Ingestion can lead to systemic effects.
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[2][3][4][6] Inhalation of dust can irritate the nose, throat, and lungs.

The primary routes of exposure in a laboratory setting are inhalation of the powder, direct dermal (skin) contact, and ocular (eye) exposure from airborne particles or splashes.[9] Ingestion is less common but can occur through contamination of hands.[9]

Core Personal Protective Equipment (PPE) Protocol

The selection of PPE is your primary barrier against chemical exposure.[10] It must be appropriate for the specific tasks being performed.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety glasses with side shields	Nitrile gloves	Buttoned lab coat	Not generally required
Weighing & Aliquoting	Chemical splash goggles & Face shield	Nitrile gloves	Buttoned lab coat	Recommended if not in a fume hood or ventilated enclosure
Dissolution & Reaction	Chemical splash goggles	Nitrile gloves	Buttoned lab coat	Not required if performed in a chemical fume hood
Spill Cleanup	Chemical splash goggles & Face shield	Heavy-duty nitrile or neoprene gloves	Buttoned lab coat	NIOSH-approved respirator (e.g., N95) required

Detailed PPE Specifications:

• Eye and Face Protection : At a minimum, chemical splash goggles conforming to ANSI Z87.1 standards are mandatory.[11] When handling the powder outside of a fume hood or during any operation with a high risk of dust generation (e.g., weighing, scraping), a face shield must be worn over the goggles to protect the entire face.[10][11]

• Hand Protection : Chemical-resistant nitrile gloves are the standard recommendation for handling this compound and related aromatic acids.[12][13] Before each use, visually inspect gloves for any signs of degradation or punctures.[14] Remove gloves using a technique that avoids touching the outer contaminated surface with your bare skin.

• Skin and Body Protection : A long-sleeved, fully buttoned laboratory coat must be worn to protect the skin and personal clothing from contamination.[1][11] Ensure that shoes fully cover the feet; open-toed shoes, sandals, or perforated shoes are never acceptable in a laboratory.[14]

• Respiratory Protection : Engineering controls, such as a chemical fume hood, are the primary method for controlling inhalation hazards.[1] A NIOSH-approved respirator, at a minimum an N95 filtering facepiece for particulates, should be used only when engineering controls are not feasible or during emergency situations like a large spill.[2][7]

Operational and Handling Plan

A systematic workflow minimizes exposure and ensures safety at every stage of handling.

Step-by-Step Handling Protocol

• Preparation and Engineering Controls :

  • Before starting, review the chemical's Safety Data Sheet (SDS).[15]

  • Designate a specific area for handling, preferably within a certified chemical fume hood.[1][15]

  • Cover the work surface with absorbent, disposable bench paper.[1] This simplifies cleanup and contains minor spills.

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[2]

• Weighing the Solid Compound :

  • Perform all weighing operations within a fume hood or a ventilated balance enclosure to contain airborne powder.[1]

  • Use anti-static weigh boats to prevent the powder from jumping.

  • Keep the stock chemical container closed as much as possible.[1][15]

  • Handle the container and spatula gently to minimize dust generation.

• Dissolution and Transfer :

  • When dissolving the solid, add the solvent to the vessel containing the powder slowly to avoid splashing.

  • If working on an open bench after the powder is in solution, continue to wear all recommended PPE as splashes can still occur.[1]

  • Keep all vessels covered when not actively in use.

• Post-Handling Decontamination :

  • Upon completion of work, wipe down the work area with an appropriate cleaning solution.

  • Carefully fold the disposable bench paper inward and dispose of it as solid chemical waste.

  • Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[2][9]

Safe Handling Workflow Visualization

The following diagram illustrates the critical decision points and steps in the safe handling workflow for 2-Cyano-5-hydroxybenzoic acid.

Caption: Workflow for safely handling 2-Cyano-5-hydroxybenzoic acid.

Emergency Procedures and Disposal

Preparation for unexpected events is a hallmark of a safe laboratory environment.

• Spill Response :

  • For a small, dry spill, do not sweep. Gently cover the spill with an absorbent material from a chemical spill kit.

  • Carefully scoop the material into a labeled, sealable waste container.

  • Decontaminate the area with a suitable solvent or detergent solution, followed by water.

  • For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) office.

• First Aid :

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

  • Skin Contact : Remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes.[2][3] If irritation persists, seek medical attention.

  • Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek medical attention.[2]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3][16]

• Waste Disposal :

  • All waste contaminated with 2-Cyano-5-hydroxybenzoic acid, including excess reagent, contaminated PPE, and cleaning materials, must be treated as hazardous waste.[8]

  • Collect waste in a clearly labeled, sealed container. The label should include the chemical name and associated hazards.

  • Dispose of the waste through your institution's EHS-approved hazardous waste disposal program.[2][3][8] Do not pour chemical waste down the drain.

By integrating these safety protocols into your daily laboratory practice, you contribute to a safer environment for yourself and your colleagues, ensuring that scientific discovery and personal well-being go hand in hand.

References

• Weighing Hazardous Powders in the Laboratory - Environment, Health & Safety. (n.d.). University of California, Berkeley. Retrieved from [Link]

• Chemical Handling and Storage. (n.d.). Iowa State University Environmental Health and Safety. Retrieved from [Link]

• SAFETY DATA SHEET - 2-Amino-5-hydroxybenzoic acid. (2009, September 26). Thermo Fisher Scientific. Retrieved from [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Princeton University. Retrieved from [Link]

• Safe Handling and Storage of Chemicals. (n.d.). University of Pittsburgh Environmental Health & Safety. Retrieved from [Link]

• 2-Cyanobenzoic acid. (n.d.). PubChem, National Center for Biotechnology Information. Retrieved from [Link]

• Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions. Retrieved from [Link]

• SAFETY DATA SHEET - Benzoic Acid (Acidimetric Standard). (2015, December 01). National Institute of Standards and Technology. Retrieved from [Link]

• Understanding Solvents and PPE for Chemical Safety. (2025, April 08). MCR Safety. Retrieved from [Link]

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. (n.d.). University of North Carolina at Chapel Hill Policies. Retrieved from [Link]

• Chemical Safety: Personal Protective Equipment. (n.d.). University of California, Santa Barbara. Retrieved from [Link]

• Chemical Resistant Gloves: A Guide for Industrial Employers. (2024, August 27). Solus Group. Retrieved from [Link]

Sources

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 10. sams-solutions.com [sams-solutions.com]
• 11. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 12. solusgrp.com [solusgrp.com]
• 13. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]
• 14. artsci.usu.edu [artsci.usu.edu]
• 15. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]
• 16. chemicalbull.com [chemicalbull.com]